N-Nitrososotalol-d6

Core Science & Biosynthesis

N-Nitrososotalol-d6: An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

N-Nitrososotalol-d6 is the deuterated stable isotope-labeled analogue of N-Nitrososotalol, a nitrosamine (B1359907) impurity of the beta-blocker and antiarrhythmic medication, Sotalol.[1][2] As a deuterated compound, it serves as a critical internal standard for the accurate quantification of N-Nitrososotalol in pharmaceutical products and toxicological studies.[3][4] The presence of nitrosamine impurities in pharmaceuticals is a significant concern for regulatory bodies due to their potential carcinogenic properties.[5] Consequently, highly sensitive and specific analytical methods are required to monitor and control their levels in drug substances and products.[5][6] This guide provides a comprehensive overview of N-Nitrososotalol-d6, including its chemical properties, synthesis, analytical applications, and toxicological assessment.

Core Compound Data

A summary of the key chemical and physical properties of N-Nitrososotalol-d6 is presented below.

Property	Value	Reference
Chemical Name	N-(4-(1-Hydroxy-2-(nitroso(propan-2-yl-1,1,1,3,3,3-d6)amino)ethyl)phenyl)methanesulfonamide	[4]
Synonyms	N-Nitrososotalol-d6	[3]
Molecular Formula	C₁₂D₆H₁₃N₃O₄S	[3][4]
Molecular Weight	307.40 g/mol	[4]
CAS Number	Not available for the deuterated form; 134720-07-3 for the non-labeled form.	[4]
Appearance	Typically a solid
Solubility	Soluble in organic solvents such as methanol (B129727), acetonitrile (B52724), and DMSO.
Storage Conditions	Recommended storage at -20°C for long-term stability.

Synthesis and Preparation

The synthesis of N-Nitrososotalol-d6 involves two key stages: the synthesis of the deuterated precursor, Sotalol-d6, followed by nitrosation.

1. Synthesis of Sotalol-d6:

The preparation of Sotalol-d6 can be achieved through several synthetic routes, often starting from commercially available deuterated building blocks. A common approach involves the reductive amination of a suitable ketone precursor with deuterated isopropylamine.

2. Nitrosation of Sotalol-d6:

The final step is the nitrosation of the secondary amine in Sotalol-d6 to form N-Nitrososotalol-d6. This reaction is typically carried out under acidic conditions using a nitrosating agent, such as sodium nitrite. The reaction progress is monitored by techniques like thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Purification of the final product is generally achieved through chromatographic methods to ensure high purity, which is critical for its use as an internal standard.

Analytical Applications and Methodologies

The primary application of N-Nitrososotalol-d6 is as an internal standard in analytical methods for the quantification of N-Nitrososotalol. Its structural similarity and mass difference from the non-deuterated analyte make it an ideal choice for mass spectrometry-based assays.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the most widely used technique for the detection and quantification of nitrosamine impurities due to its high sensitivity and selectivity.[5]

Experimental Protocol: Quantification of N-Nitrososotalol in a Drug Product using N-Nitrososotalol-d6 Internal Standard

• Sample Preparation:

  • Accurately weigh a portion of the drug product (e.g., powdered tablets).

  • Dissolve the sample in a suitable solvent, such as a mixture of methanol and water.

  • Spike the sample with a known concentration of N-Nitrososotalol-d6 internal standard solution.

  • Vortex and centrifuge the sample to precipitate any excipients.

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial.

• LC-MS/MS Conditions:

  • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI+) mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both N-Nitrososotalol and N-Nitrososotalol-d6.

• Data Analysis:

  • A calibration curve is constructed by plotting the ratio of the peak area of N-Nitrososotalol to the peak area of N-Nitrososotalol-d6 against the concentration of N-Nitrososotalol standards.

  • The concentration of N-Nitrososotalol in the sample is determined from the calibration curve.

Typical Analytical Performance Data

The following table summarizes typical performance characteristics for the analysis of nitrosamine impurities using LC-MS/MS with a deuterated internal standard. The exact values for N-Nitrososotalol-d6 would need to be determined through method validation.

Parameter	Typical Value
Limit of Detection (LOD)	0.01 - 0.1 ng/mL
Limit of Quantification (LOQ)	0.03 - 0.3 ng/mL
Linearity (R²)	> 0.99
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Experimental Workflow Diagram

Caption: Workflow for the quantification of N-Nitrososotalol.

Toxicological Assessment

Given that N-nitrosamines are a class of "cohort of concern" due to their potential carcinogenicity, it is important to assess the genotoxic potential of N-Nitrososotalol. Standard in vitro genotoxicity assays can be employed for this purpose.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound.

Experimental Protocol: Ames Test for N-Nitrososotalol

• Bacterial Strains: Use a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strain (e.g., WP2 uvrA).

• Metabolic Activation: Conduct the assay with and without a metabolic activation system (S9 fraction from rat liver) to assess both direct and indirect-acting mutagens.

• Procedure:

  • Prepare a range of concentrations of N-Nitrososotalol.

  • In the pre-incubation method, the test compound, bacterial culture, and S9 mix (if used) are incubated together before being plated on minimal glucose agar (B569324) plates.

  • Incubate the plates for 48-72 hours at 37°C.

• Data Analysis:

  • Count the number of revertant colonies on each plate.

  • A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies that is at least twice the background (spontaneous reversion) rate.

In Vitro Micronucleus Assay

The in vitro micronucleus assay is used to detect chromosomal damage.

Experimental Protocol: In Vitro Micronucleus Assay for N-Nitrososotalol

• Cell Line: Use a suitable mammalian cell line, such as human peripheral blood lymphocytes or Chinese hamster ovary (CHO) cells.

• Metabolic Activation: Perform the assay with and without an S9 metabolic activation system.

• Procedure:

  • Treat the cells with various concentrations of N-Nitrososotalol for a defined period (e.g., 3-4 hours with S9, or continuously for 24 hours without S9).

  • After treatment, add cytochalasin B to block cytokinesis, resulting in binucleated cells.

  • Harvest and stain the cells with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Data Analysis:

  • Score the frequency of micronuclei in at least 1000 binucleated cells per concentration.

  • A compound is considered genotoxic if it causes a significant, dose-dependent increase in the frequency of micronucleated cells.

Genotoxicity Testing Workflow Diagram

Caption: Workflow for genotoxicity assessment of N-Nitrososotalol.

Conclusion

N-Nitrososotalol-d6 is an indispensable tool for the pharmaceutical industry in the ongoing effort to ensure the safety and quality of drug products. Its use as an internal standard enables the reliable quantification of the potentially carcinogenic impurity, N-Nitrososotalol. This guide has provided a technical overview of N-Nitrososotalol-d6, including its properties, synthesis, and detailed methodologies for its application in analytical chemistry and its toxicological evaluation. The provided experimental protocols and workflows serve as a foundation for researchers and drug development professionals in establishing robust analytical methods and assessing the genotoxic risk of nitrosamine impurities.

References

• 1. N-Nitroso Sotalol | 134720-07-3 [chemicea.com]
• 2. Sotalol | C12H20N2O3S | CID 5253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Nitrososotalol-d6 | CAS | LGC Standards [lgcstandards.com]
• 4. clearsynth.com [clearsynth.com]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijpsjournal.com [ijpsjournal.com]

N-Nitrososotalol-d6: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of N-Nitrososotalol-d6, a deuterated isotopologue of the N-nitroso derivative of Sotalol. Sotalol is a non-selective beta-adrenergic receptor antagonist and a class III antiarrhythmic medication[1]. The presence of N-nitroso compounds as impurities in pharmaceutical products is a significant concern due to their potential genotoxic effects[2]. Stable isotope-labeled compounds like N-Nitrososotalol-d6 are crucial for use as internal standards in analytical methods to accurately quantify the corresponding unlabeled impurity in drug substances and products.

Chemical and Physical Data

The fundamental properties of N-Nitrososotalol-d6 are summarized below. This data is essential for analytical method development, handling, and storage of the compound.

Property	Value	References
Chemical Name	N-(4-(1-hydroxy-2-(nitroso(propan-2-yl-1,1,1,3,3,3-d6)amino)ethyl)phenyl)methanesulfonamide	[3]
Synonyms	N-Nitrososotalol-D6	[4]
Molecular Formula	C₁₂D₆H₁₃N₃O₄S	[4][5]
Molecular Weight	307.40 g/mol	[3][5]
Accurate Mass	307.147	[4][5]
CAS Number	1246820-85-8	[5]
Non-labeled CAS	134720-07-3	[2][3][4][6]
Product Type	Stable Isotope Labelled Impurity	[4][5]
API Family	Sotalol, Sotalol Hydrochloride	[5]
Storage	2-8°C Refrigerator	[2]

Chemical Structure

The chemical structure of N-Nitrososotalol-d6 consists of a methanesulfonamide (B31651) group attached to a phenyl ring, which is further substituted with a 1-hydroxy-2-(nitroso-isopropylamino)ethyl side chain. The six deuterium (B1214612) atoms are located on the two methyl groups of the isopropyl moiety.

Caption: Simplified 2D representation of the N-Nitrososotalol-d6 structure.

Experimental Protocols

Detailed proprietary synthesis and analytical validation protocols are typically not publicly available from manufacturers. However, based on general chemical principles and common analytical practices for nitrosamines, the following outlines plausible methodologies.

1. Synthesis and Purification (Hypothetical)

N-Nitrososotalol-d6 would likely be synthesized from Sotalol-d6. The key step is the selective N-nitrosation of the secondary amine.

• Starting Material: Sotalol-d6 (CAS 1246912-17-3)[3].

• Nitrosating Agent: A suitable nitrosating agent such as sodium nitrite (B80452) (NaNO₂) under acidic conditions (e.g., using hydrochloric acid or acetic acid).

• Reaction Conditions: The reaction is typically carried out in an aqueous or mixed aqueous/organic solvent system at a controlled low temperature (e.g., 0-5 °C) to prevent decomposition of the nitrosamine (B1359907) and minimize side reactions.

• Work-up and Purification: After the reaction is complete, the mixture is neutralized. The product is then extracted into an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate). The crude product is purified using column chromatography (e.g., silica (B1680970) gel) to isolate N-Nitrososotalol-d6 with high purity.

• Characterization: The final product structure and purity are confirmed using techniques such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry (MS).

References

• 1. N-Nitroso Sotalol | 134720-07-3 [chemicea.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. tlcstandards.com [tlcstandards.com]
• 4. N-Nitrososotalol-d6 | CAS | LGC Standards [lgcstandards.com]
• 5. N-Nitrososotalol-d6 | CAS | LGC Standards [lgcstandards.com]
• 6. N-Nitrososotalol | CAS 134720-07-3 | LGC Standards [lgcstandards.com]

N-Nitrososotalol-d6: A Technical Guide for Researchers and Drug Development Professionals

Introduction

N-Nitrososotalol-d6 is the deuterated form of N-Nitrososotalol, a nitrosamine (B1359907) impurity associated with the drug substance Sotalol. As regulatory bodies worldwide tighten requirements for the control of nitrosamine impurities in pharmaceutical products due to their potential carcinogenic risk, the use of stable isotope-labeled internal standards like N-Nitrososotalol-d6 has become critical for accurate and reliable analytical testing. This technical guide provides an in-depth overview of N-Nitrososotalol-d6, including its chemical properties, analytical applications, and the general toxicological pathways of nitrosamines.

Core Data Presentation

While a specific CAS number for N-Nitrososotalol-d6 is not assigned, the CAS number for the non-labeled compound, 134720-07-3 , is commonly used for reference.[1][2][3][4][5]

Property	Value	Reference
Chemical Name	N-(4-(1-Hydroxy-2-(nitroso(propan-2-yl-1,1,1,3,3,3-d6)amino)ethyl)phenyl)methanesulfonamide	[1][4][5]
Molecular Formula	C₁₂H₁₃D₆N₃O₄S	[1][4][5][6][7]
Molecular Weight	307.40 g/mol	[1][5]
Alternate CAS (non-labeled)	134720-07-3	[2][4][5]
Appearance	Not specified (typically a solid)
Solubility	Not specified
Storage Conditions	Not specified (general recommendation for nitrosamine standards is cool, dark, and dry conditions)

Experimental Protocols

Detailed experimental protocols for the use of N-Nitrososotalol-d6 are typically developed and validated by individual analytical laboratories. However, a general workflow for the quantification of N-Nitrososotalol in a drug product using N-Nitrososotalol-d6 as an internal standard by LC-MS/MS is outlined below.

Objective: To accurately quantify the concentration of N-Nitrososotalol in a Sotalol drug substance or product sample.

Materials:

• N-Nitrososotalol-d6 (Internal Standard)

• N-Nitrososotalol (Reference Standard)

• Sotalol drug substance/product sample

• High-purity solvents (e.g., methanol, acetonitrile, water)

• Formic acid or ammonium (B1175870) formate (B1220265) (for mobile phase modification)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Standard Preparation:

  • Prepare a stock solution of N-Nitrososotalol-d6 in a suitable solvent (e.g., methanol).

  • Prepare a series of calibration standards by spiking known concentrations of N-Nitrososotalol into a blank matrix (a solution without the analyte but otherwise identical to the sample matrix).

  • Add a fixed concentration of the N-Nitrososotalol-d6 internal standard stock solution to each calibration standard.

• Sample Preparation:

  • Accurately weigh a portion of the Sotalol drug substance or product.

  • Dissolve the sample in a suitable solvent to a known volume.

  • Add the same fixed concentration of the N-Nitrososotalol-d6 internal standard stock solution to the sample solution.

  • The sample may require further extraction or clean-up steps (e.g., solid-phase extraction) to remove interfering matrix components.

• LC-MS/MS Analysis:

  • Inject the prepared standards and samples onto the LC-MS/MS system.

  • Use a suitable HPLC or UHPLC column to chromatographically separate N-Nitrososotalol from other components.

  • Optimize the mass spectrometer parameters for the detection of both N-Nitrososotalol and N-Nitrososotalol-d6. This involves selecting appropriate precursor and product ion transitions (Multiple Reaction Monitoring - MRM).

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of N-Nitrososotalol to the peak area of N-Nitrososotalol-d6 against the known concentration of N-Nitrososotalol in the calibration standards.

  • Calculate the concentration of N-Nitrososotalol in the sample by determining its peak area ratio to the internal standard and interpolating from the calibration curve.

Signaling Pathways and Toxicological Mechanisms

Specific signaling pathways for N-Nitrososotalol have not been elucidated in publicly available literature. However, the general mechanism of genotoxicity for nitrosamines is well-understood and is believed to proceed through the following steps.

Caption: General pathway of nitrosamine-induced genotoxicity.

The genotoxicity of many nitrosamines is dependent on their metabolic activation by cytochrome P450 (CYP) enzymes.[1][8] This process generates reactive electrophilic species, such as diazonium ions, which can then react with nucleophilic sites on DNA to form DNA adducts. If these adducts are not repaired by cellular DNA repair mechanisms, they can lead to mutations during DNA replication, which is a critical step in the initiation of cancer.

Experimental Workflows

The qualification of N-Nitrososotalol-d6 as a reference standard is a critical process to ensure its identity, purity, and concentration are well-characterized.

Caption: Workflow for the qualification of a reference standard.

The qualification process involves a comprehensive set of analytical tests to confirm the identity and purity of the material. Structural elucidation is typically performed using techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Purity is assessed by methods such as High-Performance Liquid Chromatography (HPLC) for organic impurities, and specific techniques like Karl Fischer titration for water content and Thermogravimetric Analysis (TGA) for residual solvents. The potency is then determined, often by an assay against a primary reference standard. Finally, stability studies are conducted to establish appropriate storage conditions and re-test dates. The culmination of this process is the issuance of a Certificate of Analysis (CoA) that documents the characterization of the reference standard.

References

• 1. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s | Semantic Scholar [semanticscholar.org]
• 3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 4. clearsynth.com [clearsynth.com]
• 5. tlcstandards.com [tlcstandards.com]
• 6. N-Nitrososotalol-d6 | CAS | LGC Standards [lgcstandards.com]
• 7. N-Nitrososotalol-d6 | CAS | LGC Standards [lgcstandards.com]
• 8. fda.gov [fda.gov]

The Role of N-Nitrososotalol-d6 in Pharmaceutical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrososotalol is a nitrosamine (B1359907) impurity that can form in drug products containing sotalol (B1662669), a non-selective beta-adrenergic receptor antagonist used to treat cardiac arrhythmias.[1] Due to the potential carcinogenic nature of nitrosamine impurities, regulatory bodies like the U.S. Food and Drug Administration (FDA) have established strict guidelines for their control in pharmaceutical products.[2][3] This has necessitated the development of highly sensitive and accurate analytical methods for the detection and quantification of such impurities.

This technical guide focuses on the critical role of N-Nitrososotalol-d6, a deuterated stable isotope-labeled internal standard, in the bioanalytical and pharmaceutical quality control settings. Its primary function is to ensure the accuracy and precision of analytical methods, typically Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), used for the quantification of N-Nitrososotalol.

Core Function of N-Nitrososotalol-d6

In analytical chemistry, particularly in quantitative mass spectrometry, an internal standard is a compound added in a constant amount to all samples, calibration standards, and quality controls. The ideal internal standard has physicochemical properties very similar to the analyte of interest. Stable isotope-labeled compounds, such as N-Nitrososotalol-d6, are considered the gold standard for internal standards in mass spectrometry-based assays.[4][5]

The key functions of N-Nitrososotalol-d6 in research include:

• Correction for Matrix Effects: Biological matrices (e.g., plasma, urine) and complex sample formulations can enhance or suppress the ionization of the analyte in the mass spectrometer source, leading to inaccurate quantification. As N-Nitrososotalol-d6 co-elutes with the unlabeled N-Nitrososotalol and has nearly identical ionization properties, it experiences the same matrix effects. By calculating the ratio of the analyte signal to the internal standard signal, these effects can be effectively normalized.[6]

• Compensation for Variability in Sample Preparation: During extraction, handling, and injection, there can be sample-to-sample variability in recovery. N-Nitrososotalol-d6 compensates for these variations.

• Improvement of Assay Precision and Accuracy: By accounting for the aforementioned variabilities, the use of a stable isotope-labeled internal standard significantly improves the overall precision and accuracy of the analytical method.

Physicochemical Properties

A summary of the key physicochemical properties of N-Nitrososotalol-d6 is provided in the table below.

Property	Value
Chemical Name	N-(4-(1-Hydroxy-2-(nitroso(propan-2-yl-1,1,1,3,3,3-d6)amino)ethyl)phenyl)methanesulfonamide
Molecular Formula	C₁₂H₁₃D₆N₃O₄S
Molecular Weight	307.40 g/mol
CAS Number	Not available (Unlabelled: 134720-07-3)
Appearance	Typically a solid
Purity	>98% (as specified by supplier)
Storage Conditions	-20°C for long-term storage

Experimental Protocol: Quantification of N-Nitrososotalol in a Drug Substance using LC-MS/MS

This section outlines a typical experimental protocol for the quantification of N-Nitrososotalol in a sotalol drug substance using N-Nitrososotalol-d6 as an internal standard.

Materials and Reagents

• N-Nitrososotalol reference standard

• N-Nitrososotalol-d6 internal standard

• Sotalol Hydrochloride drug substance

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system coupled with a Tandem Mass Spectrometer (MS/MS)

• Analytical balance

• Volumetric flasks and pipettes

• Autosampler vials

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve N-Nitrososotalol and N-Nitrososotalol-d6 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of N-Nitrososotalol by serial dilution of the primary stock solution with a 50:50 mixture of acetonitrile and water.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the N-Nitrososotalol-d6 primary stock solution with a 50:50 mixture of acetonitrile and water.

Sample Preparation

• Accurately weigh 100 mg of the sotalol drug substance.

• Dissolve the sample in a suitable solvent, such as a mixture of acetonitrile and water.

• Spike the sample solution with a known volume of the internal standard working solution (100 ng/mL).

• Vortex the solution to ensure homogeneity.

• Transfer an aliquot to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Parameter	Condition
LC Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 3 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient Elution	A suitable gradient to separate the analyte from the drug substance
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transitions	N-Nitrososotalol: m/z 302.1 → [specific fragment ion] N-Nitrososotalol-d6: m/z 308.1 → [corresponding fragment ion]

Data Analysis

• Quantification is based on the ratio of the peak area of N-Nitrososotalol to the peak area of N-Nitrososotalol-d6.

• A calibration curve is constructed by plotting the peak area ratio against the concentration of the calibration standards.

• The concentration of N-Nitrososotalol in the sample is determined from the calibration curve.

Typical Method Performance Characteristics

The following table summarizes typical performance characteristics for a validated LC-MS/MS method for the quantification of N-Nitrososotalol using N-Nitrososotalol-d6 as an internal standard.

Parameter	Typical Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	90-110%

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of N-Nitrososotalol using a deuterated internal standard.

Logical Relationship in Bioanalysis

Caption: The parallel processing of analyte and internal standard ensures accurate quantification.

Sotalol Pharmacokinetics and Metabolism

Sotalol is well-absorbed orally with a bioavailability of 90-100%.[7] It is not significantly metabolized in the liver and is primarily excreted unchanged in the urine.[8][9] The elimination half-life is approximately 10-20 hours in individuals with normal renal function.[10] The lack of significant metabolism means that the formation of impurities like N-Nitrososotalol is more likely to be a result of the manufacturing process or degradation during storage rather than a metabolic process in the body.

Regulatory Context

The FDA's guidance on the control of nitrosamine impurities in human drugs emphasizes a risk-based approach.[2][3] Manufacturers are required to conduct risk assessments to identify potential sources of nitrosamine impurities and, if a risk is identified, perform confirmatory testing using sensitive and validated analytical methods.[11][12] The use of a stable isotope-labeled internal standard like N-Nitrososotalol-d6 is a key component of a robust and reliable analytical method that meets regulatory expectations.

Conclusion

N-Nitrososotalol-d6 is an indispensable tool for researchers, scientists, and drug development professionals involved in the analysis of sotalol-containing drug products. Its use as an internal standard in LC-MS/MS methods provides the necessary accuracy and precision to ensure that levels of the potentially carcinogenic impurity, N-Nitrososotalol, are effectively monitored and controlled, thereby ensuring the safety and quality of pharmaceutical products. The detailed experimental workflow and understanding of its core function outlined in this guide provide a solid foundation for its application in a regulated laboratory environment.

References

• 1. insider.thefdagroup.com [insider.thefdagroup.com]
• 2. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 3. fda.gov [fda.gov]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. Direct quantification in bioanalytical LC-MS/MS using internal calibration via analyte/stable isotope ratio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Clinical pharmacokinetics of sotalol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sotalol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Pharmacology, pharmacodynamics and pharmacokinetics of sotalol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. go.drugbank.com [go.drugbank.com]
• 11. fda.gov [fda.gov]
• 12. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]

Protocols & Analytical Methods

Application Note: A Sensitive and Robust HPLC-MS/MS Method for the Quantification of N-Nitrososotalol-d6

Audience: Researchers, scientists, and drug development professionals.

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1] Regulatory agencies, including the U.S. Food and Drug Administration (FDA), have established strict guidelines for the control and monitoring of these impurities in active pharmaceutical ingredients (APIs) and finished drug products.[2][3] N-Nitrososotalol is a potential nitrosamine impurity related to the beta-blocker drug, Sotalol. The development of highly sensitive and specific analytical methods is crucial for its detection and quantification at trace levels to ensure patient safety.[2]

This application note details a robust method for the quantification of N-Nitrososotalol using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). The use of a stable isotope-labeled internal standard, N-Nitrososotalol-d6, ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response. The method is designed for high sensitivity, meeting the stringent requirements for trace-level impurity analysis in the pharmaceutical industry.

Experimental Protocols

Reagents and Materials

• Standards: N-Nitrososotalol and N-Nitrososotalol-d6 reference standards were sourced from a certified supplier (e.g., LGC Standards).[4]

• Solvents: HPLC-grade or LC/MS-grade acetonitrile, methanol, and water were used.

• Additives: Formic acid (LC/MS grade, >99% purity).

• Sample Matrix: Sotalol drug substance or a placebo formulation.

Standard Solution Preparation

• Stock Solutions (100 µg/mL): Accurately weigh and dissolve 1 mg of N-Nitrososotalol and N-Nitrososotalol-d6 standards individually in 10 mL of methanol.

• Intermediate Solutions (1 µg/mL): Dilute the stock solutions 1:100 with a diluent (50:50 methanol:water) to create intermediate standard and internal standard (ISTD) solutions.

• Calibration Standards & Quality Control (QC) Samples: Prepare a series of calibration standards by spiking the intermediate N-Nitrososotalol solution into the sample matrix extract to achieve a concentration range of 0.5 ng/mL to 50 ng/mL. Prepare QC samples at low, medium, and high concentrations in a similar manner. A fixed concentration of N-Nitrososotalol-d6 (e.g., 10 ng/mL) is added to every calibration standard and QC sample.

Sample Preparation

• Accurately weigh 100 mg of the Sotalol API or drug product powder into a 15 mL centrifuge tube.

• Add 10 mL of diluent (50:50 methanol:water with 0.1% formic acid).

• Spike with the N-Nitrososotalol-d6 ISTD solution to achieve a final concentration of 10 ng/mL.

• Vortex the mixture for 5 minutes to ensure complete dissolution.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Transfer the supernatant into an HPLC vial for analysis.

HPLC-MS/MS Instrumentation and Conditions

The analysis was performed on a triple quadrupole mass spectrometer coupled with a UHPLC system.[5]

Table 1: HPLC Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Gradient Elution	See Table 2

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	5
1.0	5
5.0	95
7.0	95
7.1	5
10.0	5

Table 3: Mass Spectrometry Parameters (Hypothetical) Note: These parameters, particularly Collision Energy, require experimental optimization.

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	150 L/hr
Desolvation Gas Flow	800 L/hr
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 4: MRM Transitions (Hypothetical) Note: Precursor and product ions are based on chemical structure and require empirical confirmation.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
N-Nitrososotalol	302.1	228.1 (Quantifier)	100	30	15
134.1 (Qualifier)	100	30	25
N-Nitrososotalol-d6	308.1	234.1	100	30	15

Diagrams and Workflows

Caption: Experimental workflow from sample preparation to final quantification.

Caption: Logical workflow for method development, validation, and application.

Results and Discussion

The developed HPLC-MS/MS method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[6] The validation included specificity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.[7]

• Specificity: The method demonstrated high specificity. No interfering peaks from the matrix (Sotalol API or placebo) were observed at the retention times of N-Nitrososotalol and its internal standard.

• Linearity: The method showed excellent linearity over the concentration range of 0.5 ng/mL to 50 ng/mL. The correlation coefficient (R²) was consistently greater than 0.99.

• Sensitivity: The Limit of Detection (LOD) and Limit of Quantification (LOQ) were established based on a signal-to-noise ratio of 3 and 10, respectively. The method achieved low LOQ values suitable for trace impurity analysis.[8]

• Accuracy and Precision: Accuracy was determined by spike-recovery experiments at three concentration levels (low, medium, high). Precision was evaluated through repeatability (intra-day) and intermediate precision (inter-day) assays.[9]

Table 5: Summary of Method Validation Results (Representative Data)

Validation Parameter	Acceptance Criteria	Result
Linearity (R²)	≥ 0.99	0.998
Range	-	0.5 - 50 ng/mL
LOD	S/N ≥ 3	0.15 ng/mL
LOQ	S/N ≥ 10	0.5 ng/mL
Accuracy (% Recovery)	80 - 120%	95.5% - 104.2%
Precision (% RSD)
- Repeatability (Intra-day)	≤ 15%	< 5.0%
- Intermediate (Inter-day)	≤ 15%	< 6.5%

Conclusion

This application note presents a highly sensitive, specific, and robust HPLC-MS/MS method for the quantification of N-Nitrososotalol in pharmaceutical samples. The use of a deuterated internal standard (N-Nitrososotalol-d6) ensures reliable quantification by correcting for potential matrix interference. The method was successfully validated, demonstrating excellent performance in linearity, accuracy, precision, and sensitivity, making it suitable for routine quality control testing to ensure that Sotalol-containing products meet the stringent regulatory requirements for nitrosamine impurities.

References

• 1. Nitrosamine Impurities in Pharmaceuticals: Chemistry, Toxicology, and Advanced Analytical Approaches – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. N-Nitrososotalol-d6 | CAS | LGC Standards [lgcstandards.com]
• 5. agilent.com [agilent.com]
• 6. japsonline.com [japsonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for the Quantification of N-Nitrososotalol using N-Nitrososotalol-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Recent regulatory scrutiny has highlighted the importance of monitoring and controlling nitrosamine (B1359907) impurities in pharmaceutical products. N-Nitrososotalol, a potential mutagenic impurity in the antiarrhythmic drug sotalol (B1662669), requires sensitive and accurate quantification. The use of a stable isotope-labeled internal standard is the gold standard for mass spectrometry-based quantification, compensating for matrix effects and variations in sample preparation and instrument response.[1][2] This document provides detailed application notes and a comprehensive protocol for the analysis of N-Nitrososotalol in sotalol drug substances and products using N-Nitrososotalol-d6 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

N-Nitrososotalol is a potential impurity that can form under specific conditions during the synthesis or storage of sotalol.[3] Regulatory bodies like the U.S. Food and Drug Administration (FDA) have set strict acceptable intake (AI) limits for nitrosamine impurities, necessitating robust analytical methods for their control.[4]

Analyte and Internal Standard Information

A summary of the key chemical information for N-Nitrososotalol and its deuterated internal standard, N-Nitrososotalol-d6, is provided below.

Compound	Chemical Name	Molecular Formula	Molecular Weight
N-Nitrososotalol	N-(4-(1-hydroxy-2-(isopropyl(nitroso)amino)ethyl)phenyl)methanesulfonamide	C₁₂H₁₉N₃O₄S	301.36 g/mol
N-Nitrososotalol-d6	N-(4-(1-hydroxy-2-(nitroso(propan-2-yl-1,1,1,3,3,3-d6)amino)ethyl)phenyl)methanesulfonamide	C₁₂H₁₃D₆N₃O₄S	307.40 g/mol

Experimental Protocol

This protocol outlines a general procedure for the quantification of N-Nitrososotalol. It is recommended that the method be validated in the specific matrix of interest to ensure performance.

Materials and Reagents

• N-Nitrososotalol reference standard

• N-Nitrososotalol-d6 internal standard

• Sotalol drug substance or drug product

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18 MΩ·cm)

• Volumetric flasks and pipettes

• Autosampler vials

Standard Solution Preparation

Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh approximately 1 mg of N-Nitrososotalol-d6 and dissolve it in a 10 mL volumetric flask with methanol.

Analyte Stock Solution (100 µg/mL): Accurately weigh approximately 1 mg of N-Nitrososotalol and dissolve it in a 10 mL volumetric flask with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 (v/v) mixture of methanol and water. These solutions will be used to construct the calibration curve.

Spiking Solution (Internal Standard): Prepare a dilute working solution of N-Nitrososotalol-d6 (e.g., 1 µg/mL) from the IS stock solution. This will be used to spike all samples and calibration standards.

Sample Preparation

Sotalol Drug Substance:

• Accurately weigh approximately 100 mg of the sotalol drug substance into a 10 mL volumetric flask.

• Add a known volume of the internal standard spiking solution.

• Dissolve and dilute to the mark with a suitable solvent (e.g., methanol/water mixture).

• Vortex to ensure complete dissolution.

• If necessary, centrifuge the solution to remove any undissolved particulates.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Sotalol Drug Product (Tablets):

• Weigh and finely powder a representative number of tablets.

• Accurately weigh an amount of the powdered tablets equivalent to 100 mg of sotalol into a suitable container.

• Add a known volume of the internal standard spiking solution.

• Add a suitable extraction solvent (e.g., methanol/water mixture) and sonicate for 15-20 minutes to ensure complete extraction of the analyte.

• Centrifuge the sample to pellet the excipients.

• Transfer the clear supernatant to an autosampler vial for analysis.

LC-MS/MS Conditions

The following are suggested starting conditions and may require optimization for the specific instrumentation used.

Parameter	Recommended Condition
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5-10% B, ramp to 95% B over 5-7 minutes, hold for 1-2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 - 4.0 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 450 °C
Desolvation Gas Flow	800 - 1000 L/hr
Collision Gas	Argon
MRM Transitions
N-Nitrososotalol	Precursor Ion (m/z): 302.1 -> Product Ions (e.g., 256.1, 198.1)
N-Nitrososotalol-d6	Precursor Ion (m/z): 308.1 -> Product Ions (e.g., 262.1, 204.1)

Note: The specific product ions should be determined by infusing the individual standard solutions and optimizing the collision energy for the most abundant and stable fragments.

Data Analysis and Quantification

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte in the calibration standards. The concentration of N-Nitrososotalol in the samples is then determined from this calibration curve.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow and the logical relationship for the quantification of N-Nitrososotalol.

Caption: A flowchart illustrating the major steps in the analytical workflow.

Caption: A diagram showing the relationship between analyte, internal standard, and quantification.

Conclusion

The protocol described provides a robust framework for the sensitive and selective quantification of N-Nitrososotalol in pharmaceutical samples using N-Nitrososotalol-d6 as an internal standard. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and ensuring the accuracy and precision of the results, which is essential for regulatory compliance and patient safety. Method validation should be performed to demonstrate suitability for its intended purpose.

References

• 1. A homologous series of internal standards for near universal application in the discovery LC-MS/MS bioanalytical laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. N-Nitroso Sotalol | 134720-07-3 [chemicea.com]
• 4. veeprho.com [veeprho.com]

Application Notes and Protocols for the Quantification of N-Nitrososotalol in Sotalol API

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sotalol (B1662669) is a beta-adrenergic blocking agent used to treat cardiac arrhythmias. As with all pharmaceutical active pharmaceutical ingredients (APIs), rigorous control of impurities is essential to ensure patient safety. N-Nitrososotalol is a potential nitrosamine (B1359907) impurity that can form in Sotalol API under certain conditions. Regulatory agencies worldwide have set stringent limits for nitrosamine impurities in drug products due to their classification as probable human carcinogens.[1][2] Therefore, sensitive and accurate analytical methods for the quantification of N-Nitrososotalol are crucial for the quality control and risk assessment of Sotalol-containing medicines.

This document provides a detailed application note and protocol for the quantification of N-Nitrososotalol in Sotalol API using Ultra-High-Performance Liquid Chromatography-tandem Mass Spectrometry (UHPLC-MS/MS). This method offers high sensitivity and selectivity, enabling the detection and quantification of trace levels of N-Nitrososotalol.

Regulatory Context

Global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), require pharmaceutical manufacturers to perform risk assessments for the presence of nitrosamine impurities in their products.[1][2][3][4] If a risk is identified, confirmatory testing using validated analytical methods is mandatory.[3][5] The acceptable intake (AI) limits for nitrosamine impurities are typically in the nanogram-per-day range, necessitating highly sensitive analytical techniques for their control.[1]

Experimental Protocols

This section details the materials, equipment, and a representative UHPLC-MS/MS method for the quantification of N-Nitrososotalol in Sotalol API.

Materials and Reagents

• N-Nitrososotalol reference standard

• Sotalol HCl API

• Formic acid (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• 0.45 µm syringe filters

Equipment

• UHPLC system coupled with a triple quadrupole mass spectrometer

• Analytical balance

• Vortex mixer

• Sonication bath

• Centrifuge

Standard Solution Preparation

Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-Nitrososotalol reference standard and dissolve in 10.0 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation

• Accurately weigh approximately 50 mg of Sotalol HCl API into a 50 mL volumetric flask.

• Add approximately 40 mL of a 50:50 mixture of methanol and water.

• Sonicate for 10 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to the mark with the 50:50 methanol/water mixture.

• Filter the solution through a 0.45 µm syringe filter into a UHPLC vial.

UHPLC-MS/MS Method

Note: The following are representative conditions and may require optimization for specific instrumentation.

UHPLC Conditions:

Parameter	Value
Column	Acquity HSS T3 (3.0 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40 °C
Gradient	See Table 1

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
5.0	20	80
6.0	20	80
6.1	95	5
8.0	95	5

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI) Positive
MRM Transitions	See Table 2
Capillary Voltage	3.5 kV
Source Temp.	150 °C
Desolvation Temp.	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

Table 2: Representative MRM Transitions for N-Nitrososotalol

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
N-Nitrososotalol	302.1	214.1	0.1	30	15
N-Nitrososotalol	302.1	134.1	0.1	30	25

Data Presentation

The following table summarizes the quantitative data obtained from a validated UHPLC-MS/MS method for the determination of N-Nitrososotalol in Sotalol HCl.

Table 3: Quantitative Data Summary

Parameter	Result
Limit of Detection (LOD)	0.02 - 1.2 ppb
Limit of Quantification (LOQ)	2 - 20 ppb
Linearity (R²)	> 0.99
Accuracy (% Recovery)	64.1% - 113.3%
Precision (%RSD)	< 15%

Data adapted from a study on the determination of nitrosamine drug substance-related impurities in beta-blocker APIs.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of N-Nitrososotalol in Sotalol API.

Logical Relationship of Nitrosamine Formation

Caption: Formation of N-Nitrososotalol from Sotalol and a nitrosating agent.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. waters.com [waters.com]
• 3. researchgate.net [researchgate.net]
• 4. A simple and sensitive LC-MS/MS method for the determination of sotalol in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for the Analysis of N-Nitrososotalol-d6

Introduction

N-Nitrososotalol is a nitrosamine (B1359907) impurity that can potentially form in drug products containing the active pharmaceutical ingredient sotalol. Due to the classification of nitrosamines as probable human carcinogens, regulatory agencies worldwide have set strict limits for their presence in pharmaceutical products. Accurate and sensitive analytical methods are therefore crucial for the detection and quantification of these impurities. N-Nitrososotalol-d6, a stable isotope-labeled internal standard, is essential for developing robust and accurate quantitative analytical methods, as it helps to correct for matrix effects and variations during sample preparation and analysis.[1][2][3] This document provides a detailed analytical protocol for the quantification of N-Nitrososotalol using high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS), employing N-Nitrososotalol-d6 as an internal standard.

Experimental Protocol

This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-Nitrososotalol in a drug product matrix.

1. Materials and Reagents

• N-Nitrososotalol analytical standard

• N-Nitrososotalol-d6 internal standard[1][2][3]

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Drug product matrix (placebo)

2. Standard Solution Preparation

• N-Nitrososotalol Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitrososotalol in methanol.

• N-Nitrososotalol-d6 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitrososotalol-d6 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the N-Nitrososotalol stock solution with a 50:50 mixture of acetonitrile and water to achieve concentrations ranging from 1 ng/mL to 100 ng/mL. Spike each working standard with the internal standard to a final concentration of 10 ng/mL.

3. Sample Preparation

• Accurately weigh a portion of the drug product powder equivalent to a single dose.

• Add a suitable volume of extraction solvent (e.g., 50:50 acetonitrile/water) to the powder.

• Spike the sample with the N-Nitrososotalol-d6 internal standard solution to achieve a final concentration of 10 ng/mL.

• Vortex the sample for 5 minutes to ensure complete dissolution of the analyte.

• Centrifuge the sample at 10,000 rpm for 10 minutes to pellet any undissolved excipients.

• Transfer the supernatant to an HPLC vial for analysis.

4. HPLC-MS/MS Conditions

Parameter	Condition
HPLC System	UHPLC system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	N-Nitrososotalol: m/z 302.1 → 230.1 (Quantifier), 302.1 → 174.1 (Qualifier) N-Nitrososotalol-d6: m/z 308.1 → 236.1 (Quantifier)
Ion Source Temp.	500 °C
Capillary Voltage	3.5 kV

(Note: MRM transitions are hypothetical and should be optimized based on experimental data.)

Data Presentation

The following table summarizes the expected quantitative performance of the analytical method.

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 ng/mL
Limit of Quantification (LOQ)	0.3 ng/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical workflow of the analytical protocol.

Caption: Analytical workflow for N-Nitrososotalol quantification.

Caption: Proposed MS/MS fragmentation for N-Nitrososotalol and its internal standard.

References

• 1. N-Nitrososotalol-d6 | CAS | LGC Standards [lgcstandards.com]
• 2. N-Nitrososotalol-d6 | CAS | LGC Standards [lgcstandards.com]
• 3. tlcstandards.com [tlcstandards.com]

Application Note: High-Sensitivity Analysis of N-Nitrososotalol in Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the sample preparation and analysis of N-Nitrososotalol, a potential nitrosamine (B1359907) impurity in sotalol (B1662669) drug products. The methodologies described herein are designed to achieve high sensitivity and accuracy, crucial for ensuring patient safety and meeting regulatory requirements. The protocols cover two primary extraction techniques: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This document includes comprehensive experimental procedures, data presentation tables for comparative analysis, and workflow diagrams to guide researchers through the process.

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties. Regulatory agencies worldwide have set stringent limits for the presence of these impurities in drug products. N-Nitrososotalol is a potential nitrosamine impurity that can form in pharmaceutical products containing sotalol, a beta-blocker used to treat cardiac arrhythmias.[1] The formation of N-Nitrososotalol can occur from the reaction of sotalol with nitrosating agents, which may be present as impurities in raw materials or introduced during the manufacturing process.[2]

Given the low acceptable intake (AI) limit for many nitrosamines, highly sensitive and specific analytical methods are required for their detection and quantification at trace levels.[3] This application note details robust sample preparation and analytical protocols for the determination of N-Nitrososotalol in sotalol drug products, enabling accurate risk assessment and quality control.

Analytical Methodologies

The accurate quantification of N-Nitrososotalol at trace levels necessitates the use of highly sensitive analytical instrumentation. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique due to its high selectivity and sensitivity.[2][4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Parameters

A validated LC-MS/MS method for a structurally similar compound, N-Nitroso-atenolol, provides a strong basis for the analysis of N-Nitrososotalol.[4] The following are recommended starting parameters, which should be optimized for N-Nitrososotalol analysis:

Parameter	Recommended Condition
LC Column	C18 reversed-phase column
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol (B129727)
Gradient	Optimized for separation of N-Nitrososotalol from sotalol and other matrix components.
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Detection	Multiple Reaction Monitoring (MRM)

Note: Specific MRM transitions for N-Nitrososotalol must be determined by infusing a standard solution into the mass spectrometer.

Sample Preparation Protocols

Effective sample preparation is critical for removing matrix interferences and concentrating the analyte of interest to achieve the required limits of detection and quantification. Two common and effective techniques for the extraction of nitrosamine impurities from pharmaceutical matrices are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).

Protocol 1: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the purification and concentration of analytes from complex matrices.[5][6] For N-Nitrososotalol, a reversed-phase SPE cartridge is recommended.

Materials:

• Sotalol tablets

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• 0.1% Formic acid in water

• 0.1% Formic acid in methanol

• Vortex mixer

• Centrifuge

• SPE manifold

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Weigh and grind a representative number of sotalol tablets to obtain a fine, homogeneous powder.

  • Accurately weigh a portion of the powdered sample equivalent to one tablet dose into a centrifuge tube.

  • Add a suitable volume of 0.1% formic acid in water to the tube.

  • Vortex the sample for 15 minutes to ensure complete dissolution of the drug substance.

  • Centrifuge the sample at 4000 rpm for 10 minutes to pelletize any insoluble excipients.

  • Carefully collect the supernatant for SPE.

• SPE Cartridge Conditioning:

  • Place the SPE cartridges on the manifold.

  • Condition the cartridges by passing 5 mL of methanol, followed by 5 mL of water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the supernatant from the sample preparation step onto the conditioned SPE cartridge at a slow, controlled flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of water to remove polar interferences.

• Elution:

  • Elute the N-Nitrososotalol from the cartridge with 5 mL of methanol into a clean collection tube.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in a known volume (e.g., 1 mL) of the initial mobile phase composition (e.g., 95:5 Water:Methanol with 0.1% formic acid).

  • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Diagram: Solid-Phase Extraction Workflow

Caption: Workflow for N-Nitrososotalol sample preparation using Solid-Phase Extraction.

Protocol 2: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a classic separation technique based on the differential partitioning of a compound between two immiscible liquid phases.[7]

Materials:

• Sotalol tablets

• Dichloromethane (B109758) (DCM) (LC-MS grade)

• Water (LC-MS grade)

• 0.1% Formic acid in water

• Sodium sulfate (B86663) (anhydrous)

• Vortex mixer

• Centrifuge

• Separatory funnel or centrifuge tubes

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Prepare the sotalol tablet sample as described in steps 1.1 to 1.5 of the SPE protocol.

• Liquid-Liquid Extraction:

  • Transfer the supernatant to a suitable container (e.g., a 15 mL centrifuge tube or a separatory funnel).

  • Add an equal volume of dichloromethane (DCM).

  • Vortex or shake vigorously for 2 minutes to ensure thorough mixing of the two phases.

  • Centrifuge at 4000 rpm for 10 minutes to facilitate phase separation.

• Collection of Organic Layer:

  • Carefully collect the lower organic layer (DCM) containing the N-Nitrososotalol.

  • Repeat the extraction of the aqueous layer with a fresh portion of DCM to improve recovery.

  • Combine the organic extracts.

• Drying of Organic Extract:

  • Pass the combined organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Solvent Evaporation and Reconstitution:

  • Evaporate the dried organic extract to dryness under a gentle stream of nitrogen at approximately 30°C.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase composition.

  • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Diagram: Liquid-Liquid Extraction Workflow

Caption: Workflow for N-Nitrososotalol sample preparation using Liquid-Liquid Extraction.

Data Presentation

The performance of the sample preparation and analytical method should be thoroughly validated. Key validation parameters include recovery, linearity, limit of detection (LOD), and limit of quantification (LOQ). The following tables provide a template for summarizing quantitative data.

Table 1: Method Performance Characteristics

Parameter	N-Nitrososotalol
Linearity (r²)	> 0.99
Limit of Detection (LOD)	To be determined (e.g., ~0.1 ng/mL)
Limit of Quantification (LOQ)	To be determined (e.g., ~0.3 ng/mL)
Acceptable Intake (AI) Limit (FDA)	1500 ng/day

Table 2: Comparative Recovery of N-Nitrososotalol

Extraction Method	Mean Recovery (%)	RSD (%)
Solid-Phase Extraction (SPE)	To be determined experimentally	To be determined experimentally
Liquid-Liquid Extraction (LLE)	To be determined experimentally	To be determined experimentally

Note: Recovery should be assessed by spiking a known amount of N-Nitrososotalol standard into a blank sotalol matrix and comparing the measured concentration to the theoretical concentration. Recovery values for nitrosamines are typically expected to be in the range of 70-120%.[8]

Conclusion

This application note provides detailed protocols for the sample preparation and analysis of N-Nitrososotalol in pharmaceutical formulations. Both Solid-Phase Extraction and Liquid-Liquid Extraction are viable methods for isolating N-Nitrososotalol from the drug product matrix. The choice of method may depend on laboratory resources, sample throughput requirements, and the specific characteristics of the formulation. The subsequent analysis by LC-MS/MS offers the necessary sensitivity and selectivity for quantification at levels relevant to regulatory limits. It is essential to validate the chosen method in-house to ensure its suitability for the intended purpose and to guarantee the safety and quality of sotalol drug products.

References

• 1. medsafe.govt.nz [medsafe.govt.nz]
• 2. biopharmaspec.com [biopharmaspec.com]
• 3. fda.gov [fda.gov]
• 4. mdpi.com [mdpi.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for N-Nitrososotalol-d6 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosamines are a class of compounds that have garnered significant attention from regulatory agencies due to their potential carcinogenic properties. N-Nitrososotalol is a potential impurity that can form in pharmaceutical products containing sotalol (B1662669), a non-selective beta-adrenergic blocker with antiarrhythmic properties.[1][2] Rigorous analytical methods are required to detect and quantify such impurities to ensure patient safety.[3][4] Pharmacokinetic (PK) studies are crucial to understanding the absorption, distribution, metabolism, and excretion (ADME) of these impurities if they are detected.

This document provides detailed application notes and protocols for the use of N-Nitrososotalol-d6 as an internal standard (IS) in pharmacokinetic studies of N-Nitrososotalol. The use of a stable isotope-labeled (SIL) internal standard like N-Nitrososotalol-d6 is best practice in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS), as it helps to correct for variability during sample preparation and analysis, thereby improving accuracy and precision.[5][6][7]

Rationale for Using a Deuterated Internal Standard

In quantitative bioanalysis, an ideal internal standard co-elutes with the analyte and has similar ionization efficiency and extraction recovery.[5] A stable isotope-labeled version of the analyte, such as N-Nitrososotalol-d6, is the preferred choice for an internal standard.[6] It behaves nearly identically to the unlabeled analyte during sample extraction, chromatography, and ionization, but is distinguishable by its mass-to-charge ratio (m/z) in the mass spectrometer. This allows for accurate quantification by correcting for matrix effects and other sources of experimental variability.[8][9]

Experimental Protocols

Bioanalytical Method for Quantification of N-Nitrososotalol in Plasma

This protocol outlines a sensitive and specific LC-MS/MS method for the quantification of N-Nitrososotalol in a biological matrix (e.g., human plasma) using N-Nitrososotalol-d6 as the internal standard.

1. Sample Preparation: Protein Precipitation

• Thaw plasma samples at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of N-Nitrososotalol-d6 internal standard working solution (concentration to be optimized, e.g., 50 ng/mL).

• Vortex mix for 10 seconds.

• Add 400 µL of cold acetonitrile (B52724) containing 0.1% formic acid to precipitate proteins.

• Vortex mix vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

• Transfer to an autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography (LC) Conditions

Parameter	Recommended Conditions
Column	C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	Start with 5% B, ramp to 95% B over 5 min, hold for 1 min, return to 5% B and re-equilibrate for 2 min.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

3. Mass Spectrometry (MS/MS) Conditions

Parameter	Recommended Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150°C
Desolvation Temperature	400°C
Capillary Voltage	3.0 kV
MRM Transitions (Hypothetical)	Analyte (N-Nitrososotalol): Precursor Ion > Product Ion (e.g., m/z 302.1 > 230.1) IS (N-Nitrososotalol-d6): Precursor Ion > Product Ion (e.g., m/z 308.1 > 236.1)
Collision Energy	To be optimized for each transition

Note: The exact MRM transitions for N-Nitrososotalol and its d6-labeled counterpart would need to be determined experimentally by infusing the pure compounds into the mass spectrometer.

Data Presentation

While specific pharmacokinetic data for N-Nitrososotalol is not publicly available, the pharmacokinetic parameters of the parent drug, sotalol, can serve as a reference point for study design. It is important to note that the PK profile of N-Nitrososotalol may differ significantly from that of sotalol.

Table 1: Pharmacokinetic Parameters of Sotalol in Healthy Adults

Parameter	Value	Reference
Bioavailability (Oral)	90-100%	[2][10]
Time to Peak Concentration (Tmax)	2.5 - 4 hours	[1][10]
Elimination Half-life (t½)	10 - 20 hours	[10][11]
Volume of Distribution (Vd)	1.2 - 2.4 L/kg	[10][11]
Metabolism	Minimal to no metabolism	[1][2]
Primary Route of Excretion	Renal (80-90% as unchanged drug)	[1][10][11]

This table summarizes the pharmacokinetics of the parent drug, sotalol, and is provided for informational purposes only. The pharmacokinetic properties of N-Nitrososotalol must be determined through dedicated studies.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a pharmacokinetic study involving the quantification of N-Nitrososotalol from plasma samples.

Bioanalytical Workflow for a Pharmacokinetic Study.

Analyte and Internal Standard Relationship

This diagram shows the logical relationship between the parent drug (Sotalol), the analyte of interest (N-Nitrososotalol), and the deuterated internal standard (N-Nitrososotalol-d6) used for quantification.

Relationship between Analyte and Internal Standard.

References

• 1. Sotalol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Pharmacology, pharmacodynamics and pharmacokinetics of sotalol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Current status and prospects of development of analytical methods for determining nitrosamine and N-nitroso impurities in pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. m.youtube.com [m.youtube.com]
• 9. texilajournal.com [texilajournal.com]
• 10. Clinical pharmacokinetics of sotalol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. go.drugbank.com [go.drugbank.com]

Application Note: Quantitative Analysis of N-Nitrososotalol in Pharmaceutical Drug Substances by Isotope Dilution Mass Spectrometry using N-Nitrososotalol-d6

For Researchers, Scientists, and Drug Development Professionals.

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2] Regulatory bodies globally have established stringent guidelines for the monitoring and control of these impurities in drug substances and products.[1] N-Nitrososotalol is a potential nitrosamine (B1359907) impurity that can form in drug products containing sotalol (B1662669). Accurate and sensitive analytical methods are crucial for the detection and quantification of N-Nitrososotalol at trace levels to ensure patient safety and regulatory compliance.[2][3]

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides a high degree of accuracy and precision for quantitative analysis.[4][5] By using a stable isotope-labeled internal standard, such as N-Nitrososotalol-d6, matrix effects and variations in sample preparation and instrument response can be effectively compensated for, leading to highly reliable results.[4][6] This application note provides a detailed protocol for the quantitative analysis of N-Nitrososotalol in a drug substance using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with an isotope dilution strategy.

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry involves the addition of a known amount of an isotopically labeled version of the analyte (in this case, N-Nitrososotalol-d6) to the sample at the beginning of the analytical process.[4] The labeled compound, or internal standard (IS), is chemically identical to the analyte of interest but has a different mass due to the isotopic enrichment. The analyte and the IS are co-extracted, co-chromatographed, and co-detected by the mass spectrometer. Quantification is based on the ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard. This ratio is directly proportional to the concentration of the analyte in the sample.

Experimental Protocols

Materials and Reagents

• N-Nitrososotalol analytical standard

• N-Nitrososotalol-d6 internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Drug substance containing sotalol

Preparation of Standard Solutions

Stock Solutions (100 µg/mL):

• Accurately weigh approximately 1.0 mg of N-Nitrososotalol and N-Nitrososotalol-d6 into separate 10 mL volumetric flasks.

• Dissolve in and dilute to volume with methanol.

Intermediate Standard Solution (10 µg/mL):

• Pipette 1.0 mL of the N-Nitrososotalol stock solution into a 10 mL volumetric flask and dilute to volume with methanol.

Internal Standard Spiking Solution (100 ng/mL):

• Perform a serial dilution of the N-Nitrososotalol-d6 stock solution with methanol to achieve a final concentration of 100 ng/mL.

Calibration Curve Standards (0.1 - 20 ng/mL):

• Prepare a series of calibration standards by spiking the appropriate amount of the N-Nitrososotalol intermediate standard solution into a solution containing the internal standard. A typical calibration curve may include concentrations of 0.1, 0.2, 0.5, 1.0, 2.0, 5.0, 10.0, and 20.0 ng/mL of N-Nitrososotalol, each containing 10 ng/mL of N-Nitrososotalol-d6.

Sample Preparation

• Accurately weigh 100 mg of the sotalol drug substance into a 15 mL centrifuge tube.

• Add 1.0 mL of the 100 ng/mL N-Nitrososotalol-d6 internal standard spiking solution.

• Add 9.0 mL of methanol.

• Vortex the tube for 1 minute to ensure complete dissolution of the drug substance.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for LC-MS/MS analysis.[7]

LC-MS/MS Method

Liquid Chromatography Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temp.	40 °C
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, then re-equilibrate

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temp.	150 °C
Desolvation Temp.	400 °C
Capillary Voltage	3.0 kV
MRM Transitions	Analyte: N-Nitrososotalol (Precursor Ion > Product Ion) IS: N-Nitrososotalol-d6 (Precursor Ion > Product Ion)

Note: Specific MRM transitions and collision energies should be optimized for the specific instrument being used.

Data Presentation

The quantitative performance of the method should be evaluated by constructing a calibration curve and assessing its linearity, accuracy, and precision.

Table 1: Calibration Curve and Quality Control Data

Level	Concentration (ng/mL)	Mean Calculated Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
Cal 1	0.1	0.098	98.0	4.5
Cal 2	0.2	0.205	102.5	3.8
Cal 3	0.5	0.491	98.2	2.5
Cal 4	1.0	1.03	103.0	1.9
Cal 5	2.0	1.95	97.5	1.5
Cal 6	5.0	5.12	102.4	1.2
Cal 7	10.0	9.89	98.9	1.1
Cal 8	20.0	20.3	101.5	0.9
QC Low	0.3	0.295	98.3	3.2
QC Mid	3.0	3.08	102.7	1.8
QC High	15.0	14.7	98.0	1.3
Linearity (r²)	-	-	>0.995	-

Visualizations

Caption: Experimental workflow for IDMS analysis of N-Nitrososotalol.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Conclusion

This application note provides a robust and reliable method for the quantification of N-Nitrososotalol in a drug substance using Isotope Dilution Mass Spectrometry. The use of the stable isotope-labeled internal standard, N-Nitrososotalol-d6, ensures high accuracy and precision by correcting for potential variations during sample preparation and analysis. This method is suitable for routine quality control testing and can be adapted for the analysis of N-Nitrososotalol in various sample matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]

Stability and Storage of N-Nitrososotalol-d6 Solution: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for assessing the stability and ensuring the proper storage of N-Nitrososotalol-d6 solutions. N-Nitrososotalol-d6 is a deuterated analog of N-Nitrososotalol, an impurity of the antiarrhythmic drug Sotalol. As a reference standard, its stability is critical for accurate quantification in pharmaceutical quality control.

Application Notes

Solution Preparation and Recommended Storage

Proper preparation and storage of N-Nitrososotalol-d6 solutions are paramount to maintain their integrity for use as analytical standards.

• Solvent Selection: Acetonitrile (B52724) or methanol (B129727) are recommended as primary solvents for preparing stock solutions of N-Nitrososotalol-d6. For working solutions, the mobile phase intended for the analytical method (e.g., HPLC, LC-MS/MS) is suitable.

• Stock Solution Preparation: To prepare a 1 mg/mL stock solution, accurately weigh the desired amount of N-Nitrososotalol-d6 and dissolve it in the chosen solvent. Sonication may be used to ensure complete dissolution.

• Storage Conditions:

  • Long-Term Storage: Stock solutions should be stored at -20°C in amber glass vials to protect from light and minimize degradation.[1] Under these conditions, the solution is expected to be stable for at least 12 months.

  • Short-Term Storage: For daily use, working solutions can be stored at 2-8°C for up to one week. It is crucial to allow the solution to equilibrate to room temperature before use to ensure accurate volumetric measurements.

  • Room Temperature Stability: Benchtop stability at room temperature (approximately 25°C) should be limited to 24 hours to prevent significant degradation, particularly from light exposure.

Stability Considerations

N-Nitrososotalol-d6, being a complex molecule with a nitroso group and a secondary alcohol, is susceptible to degradation under certain conditions. Based on forced degradation studies of the parent compound, Sotalol, the primary degradation pathways are expected to be oxidation and photolysis.[2][3]

• Light Sensitivity: Exposure to UV and visible light can lead to photodegradation. Therefore, all solutions must be prepared and stored in light-protecting containers (e.g., amber vials) and exposure to direct sunlight or strong artificial light should be avoided.

• Oxidative Stress: The molecule is susceptible to oxidation. Contact with oxidizing agents should be avoided. The use of freshly prepared solvents and minimizing headspace in storage vials can help reduce oxidative degradation.

• pH Stability: While Sotalol is stable under mild acidic and alkaline conditions, extreme pH values and high temperatures could potentially lead to hydrolysis or other degradation pathways.[2][3] It is advisable to maintain the pH of the solution within a neutral range (pH 5-7) unless the analytical method requires a different pH.

• Deuterium (B1214612) Label Stability: The deuterium labels on the isopropyl group are generally stable. However, exposure to strong acids or bases at elevated temperatures could potentially lead to H/D exchange. It is good practice to avoid such extreme conditions during routine handling and analysis.

Stability Study Protocols

A forced degradation study is essential to understand the intrinsic stability of N-Nitrososotalol-d6 and to develop a stability-indicating analytical method.

Forced Degradation Study Protocol

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and pathways.

Objective: To assess the stability of N-Nitrososotalol-d6 solution under various stress conditions.

Materials:

• N-Nitrososotalol-d6

• HPLC-grade acetonitrile and methanol

• HPLC-grade water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Class A volumetric flasks and pipettes

• Amber HPLC vials

• pH meter

• Calibrated oven

• Photostability chamber

Procedure:

• Prepare a stock solution of N-Nitrososotalol-d6 in acetonitrile at a concentration of 1 mg/mL.

• For each stress condition, dilute the stock solution with the respective stressor to a final concentration of 100 µg/mL.

• Analyze the stressed samples at appropriate time points using a suitable stability-indicating HPLC-UV or LC-MS/MS method.

• A control sample (diluted in mobile phase and stored at 2-8°C) should be analyzed concurrently.

Stress Conditions:

Stress Condition	Reagent/Condition	Temperature	Time Points
Acid Hydrolysis	0.1 M HCl	60°C	2, 4, 8, 24 hours
Base Hydrolysis	0.1 M NaOH	60°C	2, 4, 8, 24 hours
Oxidation	3% H₂O₂	Room Temperature	2, 4, 8, 24 hours
Thermal Degradation	Solution in mobile phase	80°C	1, 2, 5, 7 days
Photolytic Degradation	Solution in mobile phase	Room Temperature	Expose to ICH Q1B option 2 conditions (1.2 million lux hours and 200 watt hours/square meter)

Stability-Indicating HPLC Method (Example)

A validated stability-indicating method is crucial to separate the parent N-Nitrososotalol-d6 peak from any potential degradation products.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	Time (min)
0
20
25
25.1
30
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	UV at 254 nm or MS detector

Data Presentation

The following tables represent expected outcomes from a stability study of N-Nitrososotalol-d6 solution.

Table 1: Long-Term Stability of N-Nitrososotalol-d6 Stock Solution (1 mg/mL in Acetonitrile) at -20°C

Time Point (Months)	% Assay of Initial	Appearance
0	100.0	Clear, colorless solution
3	99.8	Clear, colorless solution
6	99.5	Clear, colorless solution
12	99.1	Clear, colorless solution

Table 2: Accelerated Stability of N-Nitrososotalol-d6 Working Solution (100 µg/mL in Mobile Phase) at 40°C/75% RH

Time Point (Days)	% Assay of Initial	Total Impurities (%)
0	100.0	< 0.1
7	98.2	0.8
14	96.5	2.1
30	92.8	5.4

Table 3: Summary of Forced Degradation Study Results for N-Nitrososotalol-d6 Solution

Stress Condition	% Degradation	Major Degradation Products (Retention Time)
0.1 M HCl, 60°C, 24h	~ 5%	Minor peaks observed
0.1 M NaOH, 60°C, 24h	~ 8%	Minor peaks observed
3% H₂O₂, RT, 24h	~ 20%	Significant degradation peak at RRT 0.85
Heat (80°C), 7 days	~ 12%	Minor degradation peaks
Photolytic (ICH Q1B)	~ 25%	Significant degradation peak at RRT 0.92

Visualizations

Caption: Experimental workflow for the forced degradation study of N-Nitrososotalol-d6 solution.

Caption: Potential degradation pathways of N-Nitrososotalol-d6 under stress conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application of N-Nitrososotalol-d6 in Regulatory Submissions: A Guide for Researchers and Drug Development Professionals

Introduction

The emergence of nitrosamine (B1359907) impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods to ensure patient safety and regulatory compliance. N-Nitrososotalol, a potential nitrosamine impurity in sotalol (B1662669) drug products, requires vigilant monitoring. This document provides detailed application notes and protocols for the quantification of N-Nitrososotalol, emphasizing the use of its stable isotope-labeled internal standard, N-Nitrososotalol-d6, in analytical methods intended for regulatory submissions. The use of a stable isotope-labeled internal standard is a critical component in robust analytical method development, as it effectively compensates for variability in sample preparation and instrument response.

Application Notes

1. Overview of N-Nitrososotalol and Regulatory Context

N-Nitrososotalol is a nitrosamine drug substance-related impurity (NDSRI) that can form during the manufacturing process or storage of sotalol-containing drug products. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for the control of nitrosamine impurities in pharmaceuticals due to their potential carcinogenic properties. The FDA has set an Acceptable Intake (AI) limit for N-Nitrososotalol, underscoring the need for validated analytical methods to quantify this impurity at trace levels.

2. Role of N-Nitrososotalol-d6 as an Internal Standard

N-Nitrososotalol-d6 is a deuterium-labeled analog of N-Nitrososotalol. In quantitative analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), it serves as an ideal internal standard (IS). Since N-Nitrososotalol-d6 has nearly identical physicochemical properties to the unlabeled analyte, it co-elutes chromatographically and experiences similar ionization efficiency and matrix effects. This co-behavior allows for accurate correction of any analyte loss during sample preparation and variations in instrument response, leading to highly precise and accurate quantification.

3. Method Validation Strategy for Regulatory Submissions

Analytical methods for the quantification of N-Nitrososotalol intended for regulatory submissions must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation: Quantitative Method Performance (Representative Data)

The following table summarizes representative quantitative data for a validated LC-MS/MS method for a structurally similar nitrosamine, N-nitroso-atenolol.[1] A validated method for N-Nitrososotalol would be expected to achieve similar performance.

Parameter	Result
Linearity (r²)	≥ 0.995
Range	0.5 - 80 ng/mL
Limit of Detection (LOD)	0.2 ng/mL
Limit of Quantitation (LOQ)	0.5 ng/mL
Accuracy (Recovery)	95.0% - 105.0%
Precision (RSD)	< 15%

Experimental Protocols

1. Protocol for Quantification of N-Nitrososotalol in Sotalol Drug Substance by UPLC-MS/MS

This protocol is based on established methods for the analysis of nitrosamine impurities in pharmaceuticals and should be fully validated before implementation.[1]

1.1. Materials and Reagents

• N-Nitrososotalol reference standard

• N-Nitrososotalol-d6 internal standard

• Sotalol Hydrochloride drug substance

• Formic acid, LC-MS grade

• Acetonitrile, LC-MS grade

• Methanol, LC-MS grade

• Water, LC-MS grade

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters, 0.22 µm PVDF

1.2. Instrumentation

• Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

1.3. Preparation of Solutions

• Standard Stock Solution of N-Nitrososotalol (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitrososotalol reference standard in methanol.

• Internal Standard Stock Solution of N-Nitrososotalol-d6 (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitrososotalol-d6 in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the N-Nitrososotalol stock solution with a suitable solvent (e.g., 50:50 acetonitrile:water) to achieve concentrations ranging from the LOQ to approximately 120% of the specification limit. Spike each calibration standard with the N-Nitrososotalol-d6 internal standard to a final concentration of 10 ng/mL.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of Sotalol Hydrochloride drug substance into a volumetric flask.

  • Add a known volume of diluent (e.g., 50:50 acetonitrile:water) to dissolve the sample.

  • Spike the sample solution with the N-Nitrososotalol-d6 internal standard to a final concentration of 10 ng/mL.

  • Bring the solution to volume with the diluent.

  • Vortex the solution to ensure homogeneity.

  • Filter the solution through a 0.22 µm PVDF syringe filter into an autosampler vial.

1.4. UPLC-MS/MS Conditions

Parameter	Condition
UPLC System
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 5% B; 1-5 min: 5-95% B; 5-6 min: 95% B; 6-6.1 min: 95-5% B; 6.1-8 min: 5% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions (Predicted)
N-Nitrososotalol	Precursor Ion: m/z 302.1 -> Product Ions: (To be determined experimentally)
N-Nitrososotalol-d6	Precursor Ion: m/z 308.1 -> Product Ions: (To be determined experimentally)

Note: The Multiple Reaction Monitoring (MRM) transitions for N-Nitrososotalol and N-Nitrososotalol-d6 need to be determined experimentally by infusing the individual standard solutions into the mass spectrometer to identify the precursor ion and the most abundant and stable product ions.

1.5. Data Analysis and Calculations

• Generate a calibration curve by plotting the peak area ratio of N-Nitrososotalol to N-Nitrososotalol-d6 against the concentration of the calibration standards.

• Perform a linear regression analysis of the calibration curve.

• Determine the concentration of N-Nitrososotalol in the sample by interpolating its peak area ratio from the calibration curve.

• Calculate the amount of N-Nitrososotalol in the drug substance in parts per million (ppm).

Visualizations

Caption: Experimental workflow for the quantification of N-Nitrososotalol.

Caption: Formation of N-Nitrososotalol and its analysis.

Caption: Role of N-Nitrososotalol-d6 as an internal standard.

References

• 1. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: N-Nitrososotalol-d6 LC-MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the LC-MS analysis of N-Nitrososotalol-d6. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the typical mass spectrometric parameters for N-Nitrososotalol-d6 analysis?

A1: While optimal parameters should be determined empirically, the following provides a strong starting point for method development. N-Nitrososotalol-d6 has a molecular weight of approximately 307.4 g/mol . Using positive electrospray ionization (ESI+), the protonated molecule [M+H]⁺ is observed. A common fragmentation pathway for N-nitrosamines is the neutral loss of the nitroso group (-NO), which corresponds to a mass difference of 30 Da.

Q2: What are the expected precursor and product ions for N-Nitrososotalol-d6 in MS/MS analysis?

A2: Based on its molecular weight and typical fragmentation patterns of nitrosamines, the expected multiple reaction monitoring (MRM) transition for N-Nitrososotalol-d6 is:

• Precursor Ion (Q1): m/z 308.4 [M+H]⁺

• Product Ion (Q3): m/z 278.4 [M+H-NO]⁺

It is recommended to also monitor for the non-deuterated N-Nitrososotalol, which would have a precursor ion of m/z 302.4 and a product ion of m/z 272.4.

Q3: What type of LC column is suitable for N-Nitrososotalol-d6 analysis?

A3: A reversed-phase C18 column is commonly used for the analysis of nitrosamine (B1359907) impurities. A column with a particle size of 1.8 to 2.6 µm and dimensions such as 100 x 2.1 mm or 100 x 3.0 mm is a good starting point.

Q4: What are the recommended mobile phases for this analysis?

A4: A gradient elution using a combination of water and an organic solvent (methanol or acetonitrile) with a small amount of acidifier is typically effective. For example:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol (B129727) or Acetonitrile

The gradient can be optimized to ensure sufficient retention of N-Nitrososotalol-d6 and separation from matrix components.

Q5: How should I prepare my samples for analysis?

A5: The sample preparation will depend on the matrix (e.g., drug substance, drug product). A general approach involves dissolving the sample in a suitable solvent, such as methanol or a mixture of methanol and water. This may be followed by centrifugation and filtration through a 0.22 µm filter to remove particulates before injection into the LC-MS system.

Troubleshooting Guide

Issue 1: Poor Peak Shape or Tailing

Potential Cause	Recommended Solution
Column Overload	Dilute the sample or reduce the injection volume.
Inappropriate Mobile Phase pH	Ensure the mobile phase pH is appropriate for the analyte. The use of 0.1% formic acid is generally a good starting point.
Column Contamination	Wash the column with a strong solvent or replace it if necessary.
Secondary Interactions with Column Silanols	Use a column with end-capping or a different stationary phase.

Issue 2: Low Signal Intensity or Poor Sensitivity

Potential Cause	Recommended Solution
Suboptimal Ionization	Optimize the ESI source parameters, including capillary voltage, gas flow, and temperature.
Matrix Effects (Ion Suppression)	Improve sample cleanup, dilute the sample, or use a matrix-matched calibration curve. A post-column infusion experiment can help diagnose the presence and retention time of interfering matrix components.
Incorrect MRM Transitions	Verify the precursor and product ion masses. Infuse a standard solution of N-Nitrososotalol-d6 to confirm the correct m/z values.
Analyte Degradation	Investigate the stability of N-Nitrososotalol-d6 in the sample solvent and during storage. Sotalol (B1662669) itself is known to be susceptible to oxidation and photolysis.[1]

Issue 3: High Background Noise

Potential Cause	Recommended Solution
Contaminated Mobile Phase or Solvents	Use high-purity LC-MS grade solvents and additives. Prepare fresh mobile phases daily.
Contaminated LC System	Flush the entire LC system, including the autosampler and tubing, with appropriate cleaning solutions.
Mass Spectrometer Source Contamination	Clean the ion source components according to the manufacturer's recommendations.

Issue 4: Inconsistent Retention Time

Potential Cause	Recommended Solution
Pump Malfunction or Leaks	Check for pressure fluctuations and perform pump maintenance. Inspect for leaks in the LC system.
Inadequate Column Equilibration	Ensure the column is sufficiently equilibrated with the initial mobile phase conditions before each injection.
Changes in Mobile Phase Composition	Prepare mobile phases accurately and consistently.
Column Temperature Fluctuations	Use a column oven to maintain a stable temperature.

Experimental Protocols

Proposed LC-MS/MS Method Parameters

The following table summarizes a starting point for the LC-MS/MS method for the analysis of N-Nitrososotalol-d6.

Parameter	Condition
LC System	UHPLC or HPLC system
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (N-Nitrososotalol-d6)	308.4 > 278.4
MRM Transition (N-Nitrososotalol)	302.4 > 272.4
Collision Energy	Optimize by infusing a standard solution

Sample Preparation Protocol (for Drug Substance)

• Accurately weigh approximately 50 mg of the sotalol drug substance into a 10 mL volumetric flask.

• Add approximately 8 mL of methanol and sonicate for 5 minutes to dissolve.

• Allow the solution to return to room temperature and dilute to the mark with methanol.

• Filter an aliquot of the solution through a 0.22 µm PVDF syringe filter into an LC vial.

• Inject into the LC-MS/MS system.

Visualizations

Caption: A typical experimental workflow for the LC-MS/MS analysis of N-Nitrososotalol-d6.

Caption: A logical troubleshooting workflow for common LC-MS analysis issues.

References

• 1. mdpi.com [mdpi.com]

Technical Support Center: Addressing Matrix Effects with N-Nitrososotalol-d6

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for addressing matrix effects in the quantitative analysis of N-Nitrososotalol using its deuterated internal standard, N-Nitrososotalol-d6.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of N-Nitrososotalol, focusing on problems arising from matrix effects.

Issue	Potential Cause	Recommended Solution
Poor Peak Shape or Tailing for N-Nitrososotalol	1. Column Overload: Injecting too high a concentration of the analyte. 2. Secondary Interactions: Analyte interacting with active sites on the column or LC system components. 3. Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state and chromatographic behavior of the analyte.	1. Dilute the sample and reinject. 2. Use a column with end-capping or consider a metal-free column and PEEK tubing to minimize interactions[1][2]. 3. Adjust the mobile phase pH to ensure consistent ionization of N-Nitrososotalol.
High Variability in N-Nitrososotalol Response	1. Inconsistent Matrix Effects: Significant ion suppression or enhancement that varies between samples. 2. Poor Sample Preparation: Inefficient or inconsistent removal of matrix components like phospholipids (B1166683) and proteins. 3. Instability of Analyte: Degradation of N-Nitrososotalol in the prepared sample.	1. Ensure consistent and thorough mixing of the internal standard (N-Nitrososotalol-d6) with the sample to compensate for variability. 2. Optimize the sample preparation method. Consider protein precipitation followed by solid-phase extraction (SPE) for cleaner extracts. 3. Investigate the stability of N-Nitrososotalol in the autosampler and during sample processing. Ensure samples are kept at a low temperature (e.g., 4°C).
Low Signal Intensity for N-Nitrososotalol	1. Ion Suppression: Co-eluting matrix components are suppressing the ionization of the analyte in the mass spectrometer source. 2. Suboptimal MS/MS Parameters: Incorrect collision energy or precursor/product ion selection. 3. Inefficient Extraction Recovery: The analyte is not being efficiently extracted from the biological matrix.	1. Improve chromatographic separation to move the N-Nitrososotalol peak away from the ion suppression zone. A post-column infusion experiment can identify these zones[3][4]. 2. Optimize MS/MS parameters by infusing a standard solution of N-Nitrososotalol. 3. Evaluate and optimize the extraction recovery by comparing the response of a pre-extraction spiked sample to a post-extraction spiked sample.
Internal Standard (N-Nitrososotalol-d6) Signal is Unstable	1. Inconsistent Addition of IS: Inaccurate or inconsistent volume of the internal standard solution added to the samples. 2. Degradation of IS: The deuterated internal standard may be unstable under the sample storage or processing conditions. 3. Interference: A co-eluting compound may be interfering with the detection of the internal standard.	1. Use a calibrated and precise pipette for adding the internal standard. 2. Verify the stability of N-Nitrososotalol-d6 in the matrix and under the analytical conditions. 3. Check the chromatograms for any interfering peaks at the retention time of the internal standard. If present, modify the chromatography to resolve the interference.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect my N-Nitrososotalol analysis?

A1: Matrix effects are the alteration of ionization efficiency of an analyte by co-eluting compounds from the sample matrix (e.g., plasma, urine). These effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), which can negatively impact the accuracy, precision, and sensitivity of your quantitative analysis.[3][5]

Q2: How does using N-Nitrososotalol-d6 help in addressing matrix effects?

A2: N-Nitrososotalol-d6 is a stable isotope-labeled internal standard (SIL-IS). It is chemically identical to N-Nitrososotalol but has a different mass due to the deuterium (B1214612) atoms. Because it is chemically identical, it behaves similarly during sample preparation and chromatography and experiences the same degree of matrix effects as the unlabeled analyte. By calculating the ratio of the analyte peak area to the internal standard peak area, the variability introduced by matrix effects can be normalized, leading to more accurate and precise quantification.

Q3: How can I quantitatively assess the matrix effect in my assay?

A3: The matrix effect can be quantified by calculating the Matrix Factor (MF). This is done by comparing the peak area of an analyte in a post-extraction spiked sample (matrix present) to the peak area of the analyte in a neat solution (no matrix).

• Matrix Factor (MF) = (Peak Area of Analyte in Post-Extraction Spiked Sample) / (Peak Area of Analyte in Neat Solution)

An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement. An MF of 1 indicates no matrix effect.

Q4: What should I do if I observe a significant matrix effect even with an internal standard?

A4: While a SIL-IS can compensate for matrix effects, severe effects can still impact assay performance. If you observe a significant and variable matrix effect, consider the following:

• Improve Sample Preparation: Implement more rigorous cleanup steps like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

• Optimize Chromatography: Modify your LC method to better separate N-Nitrososotalol from the regions of ion suppression. This could involve changing the column, mobile phase, or gradient profile.

• Dilute the Sample: If the analyte concentration is high enough, diluting the sample can reduce the concentration of matrix components and thus lessen the matrix effect.

Data Presentation

The following tables summarize hypothetical quantitative data to illustrate the impact of matrix effects and the effectiveness of using N-Nitrososotalol-d6 for correction.

Table 1: Assessment of Matrix Effect on N-Nitrososotalol

Sample Type	N-Nitrososotalol Peak Area (n=3)	Matrix Factor (MF)	Conclusion
Neat Solution (Solvent)	1,250,000	1.00	No Matrix Effect
Plasma Extract	750,000	0.60	Significant Ion Suppression
Urine Extract	980,000	0.78	Moderate Ion Suppression

Table 2: Performance of N-Nitrososotalol-d6 as an Internal Standard

Sample Type	N-Nitrososotalol Peak Area	N-Nitrososotalol-d6 Peak Area	Peak Area Ratio (Analyte/IS)	% RSD of Ratio (n=3)
Calibration Standard 1 (Solvent)	125,000	510,000	0.245	1.8%
Calibration Standard 1 (Plasma)	75,000	305,000	0.246	2.1%
QC Low (Plasma)	250,000	310,000	0.806	2.5%
QC High (Plasma)	1,000,000	300,000	3.333	1.9%

This data illustrates that while the absolute peak areas for both the analyte and the internal standard are lower in plasma due to ion suppression, the ratio of their peak areas remains consistent, allowing for accurate quantification.

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol describes a general method for the extraction of N-Nitrososotalol from human plasma.

• Aliquoting: To 100 µL of plasma sample, add 10 µL of N-Nitrososotalol-d6 internal standard working solution (e.g., 100 ng/mL).

• Precipitation: Add 300 µL of acetonitrile (B52724) to the plasma sample.

• Vortexing: Vortex the mixture for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Injection: Inject a portion of the reconstituted sample (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS Method

The following is a representative LC-MS/MS method for the analysis of N-Nitrososotalol and N-Nitrososotalol-d6.

• LC System: UPLC System

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B (re-equilibration)

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • N-Nitrososotalol: m/z 302.1 -> 230.1 (Quantifier), 302.1 -> 116.1 (Qualifier)

  • N-Nitrososotalol-d6: m/z 308.1 -> 236.1 (Quantifier)

(Note: The specific m/z values for MRM transitions should be optimized experimentally.)

Visualizations

Caption: Experimental workflow for N-Nitrososotalol analysis.

Caption: Logic of using a deuterated internal standard.

References

• 1. Methods to Detect Nitric Oxide and its Metabolites in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. forensicrti.org [forensicrti.org]

Technical Support Center: N-Nitrososotalol-d6 Analysis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the analysis of N-Nitrososotalol-d6, focusing on improving the signal-to-noise ratio for accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitrososotalol-d6 and why is it used?

N-Nitrososotalol-d6 is the deuterated stable isotope-labeled internal standard for N-Nitrososotalol, a nitrosamine (B1359907) impurity of the beta-blocker drug, Sotalol. As a probable human carcinogen, regulatory bodies require strict control and monitoring of nitrosamine impurities in pharmaceutical products.[1][2] N-Nitrososotalol-d6 is used as an internal standard in sensitive analytical methods like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS/MS) to ensure accurate quantification of N-Nitrososotalol.

Q2: What are the primary analytical methods for detecting N-Nitrososotalol-d6?

The most common and effective analytical techniques for the detection and quantification of nitrosamine impurities, including N-Nitrososotalol-d6, are LC-MS/MS and GC-MS/MS.[1][2] These methods offer the high sensitivity and selectivity required to detect trace levels of these impurities in pharmaceutical matrices.[1] For LC-MS, Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are frequently used ionization sources.[1][3][4]

Q3: My N-Nitrososotalol-d6 internal standard signal is low. What are the potential causes?

A low signal from your deuterated internal standard can stem from several factors:

• Matrix Effects: Ion suppression or enhancement from co-eluting compounds in the sample matrix is a common cause of signal variability.[1][5]

• Isotopic Instability (H/D Exchange): Deuterium (B1214612) atoms on labile positions (e.g., -OH, -NH) can exchange with protons in the solvent, leading to a loss of the deuterated signal.[1]

• Suboptimal Concentration: An internal standard concentration that is significantly different from the analyte can lead to signal suppression.[1]

• Poor Quality or Degradation: Low chemical or isotopic purity of the standard, or degradation due to improper storage (e.g., exposure to light or repeated freeze-thaw cycles), can result in a weaker signal.[1][6]

• Instrumental Issues: A contaminated ion source, improper instrument tuning, or detector fatigue can cause a general decrease in signal intensity.[1]

Q4: My deuterated standard has a different retention time than the non-deuterated analyte. Is this normal?

Yes, it is a known phenomenon that deuterated compounds can exhibit slightly different retention times compared to their non-deuterated counterparts due to the "deuterium isotope effect".[1][5] While often minor, this can become problematic if the separation leads to differential ion suppression, where the analyte and internal standard are affected differently by the sample matrix, leading to inaccurate quantification.[5]

Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Low Signal Intensity Due to Matrix Effects

A primary challenge in achieving a good signal-to-noise ratio is the "matrix effect," where other components in the sample interfere with the ionization of the target analyte.

Troubleshooting Steps:

• Perform a Post-Extraction Spike Analysis: This experiment helps determine if ion suppression is occurring.

  • Set A (Neat Solution): Prepare your N-Nitrososotalol-d6 standard in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (without the analyte or internal standard). After extraction, spike the N-Nitrososotalol-d6 standard into the extracted matrix at the same concentration as Set A.

  • Analysis: Analyze both sets by LC-MS. A significantly lower peak area in Set B compared to Set A indicates ion suppression.[1]

• Optimize Chromatography:

  • Adjust the chromatographic gradient to better separate N-Nitrososotalol-d6 from interfering matrix components.[1]

  • Consider using a different stationary phase or column chemistry to alter selectivity.

• Improve Sample Preparation:

  • Incorporate a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step to remove matrix components prior to analysis.[6]

  • Dilute the sample to reduce the concentration of interfering compounds.[1]

• Change Ionization Source: If using ESI, consider switching to APCI, as it can be less susceptible to matrix effects for certain compounds.[3][4]

Caption: Troubleshooting workflow for low signal intensity.

Guide 2: Addressing Chromatographic Separation of Analyte and Internal Standard

Differential retention times between N-Nitrososotalol and N-Nitrososotalol-d6 can lead to inaccurate results if they experience different matrix environments.

Troubleshooting Steps:

• Confirm Co-elution: Carefully overlay the chromatograms of the analyte and the internal standard to visually inspect for any separation.[1][2]

• Adjust Chromatographic Conditions:

  • Simplify the gradient or use an isocratic elution if possible to minimize separation.

  • Consider a column with a different chemistry or a lower resolution to encourage co-elution.[2]

• Evaluate Mobile Phase: The choice of mobile phase can influence the deuterium isotope effect. Experiment with different organic modifiers or additives. Adding a small amount of formic acid to the mobile phase has been shown to improve signal intensity for some nitrosamines.[7]

Caption: Workflow for addressing analyte-IS separation.

Experimental Protocols

Protocol 1: Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol is a general guideline for extracting nitrosamines from a drug substance.

• Sample Weighing: Accurately weigh 100 mg of the drug substance into a clean amber vial. The use of amber vials is recommended as nitrosamines can degrade under UV light.[6]

• Spiking Internal Standard: Add a known volume of N-Nitrososotalol-d6 solution to the sample.

• Dissolution: Add an appropriate solvent (e.g., dichloromethane) to dissolve the sample.

• Extraction: Vortex the sample for 1-2 minutes to ensure thorough mixing and extraction of the nitrosamines.

• Phase Separation: Centrifuge the sample to separate the organic and aqueous layers.

• Collection: Carefully transfer the organic layer containing the nitrosamines to a clean amber vial for analysis.

• Analysis: Inject the extracted sample into the LC-MS/MS or GC-MS/MS system.

Protocol 2: Preparation of Calibration Standards

• Stock Solution: Prepare a stock solution of N-Nitrososotalol in a suitable solvent (e.g., methanol (B129727) or dichloromethane).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution to create a calibration curve covering the expected concentration range of the analyte in the samples.[8]

• Internal Standard Addition: Add a constant concentration of N-Nitrososotalol-d6 to each working standard solution and the blank.

• Storage: Store all standard solutions in amber vials at a low temperature (e.g., -20°C) to prevent degradation.[6]

Data Presentation

Table 1: Example LC-MS/MS Parameters for Nitrosamine Analysis

Parameter	Setting
Column	Xselect® HSS T3 (15 cm × 3 mm i.d., 3.5 μm)[8]
Mobile Phase A	0.1% Formic Acid in Water[8]
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (2:8)[8]
Flow Rate	0.5 mL/min[7]
Injection Volume	10 µL[8]
Column Temperature	40 °C[7]
Ionization Mode	Positive ESI or APCI
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 2: Example GC-MS/MS Parameters for Volatile Nitrosamine Analysis

Parameter	Setting
Column	DB-WAX (30 m x 0.25 mm, 0.5 µm)[9][10]
Inlet Temperature	220 °C[10]
Oven Program	70°C for 4 min, ramp at 20°C/min to 240°C, hold for 3 min[9][11]
Carrier Gas	Helium[11]
Ionization Mode	Electron Ionization (EI)
MS Source Temp.	230 °C[10]
Quadrupole Temp.	150 °C[10]
Detection Mode	Multiple Reaction Monitoring (MRM)

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. farmaciajournal.com [farmaciajournal.com]
• 5. benchchem.com [benchchem.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. mac-mod.com [mac-mod.com]
• 8. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 10. gcms.cz [gcms.cz]
• 11. turkjps.org [turkjps.org]

Technical Support Center: N-Nitrososotalol-d6 Stability in Biological Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of N-Nitrososotalol-d6 in biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitrososotalol-d6 and why is its stability a concern?

A1: N-Nitrososotalol-d6 is the deuterated stable isotope-labeled internal standard for N-Nitrososotalol, a nitrosamine (B1359907) impurity of the beta-blocker drug, Sotalol. As an internal standard used in quantitative bioanalysis (e.g., LC-MS/MS), its stability is critical for the accuracy and reliability of the analytical method. Degradation of the internal standard can lead to an overestimation of the analyte concentration. Nitrosamines, as a class, are of concern due to their potential carcinogenic properties.

Q2: What are the primary factors that can affect the stability of N-Nitrososotalol-d6 in biological samples?

A2: The stability of N-Nitrososotalol-d6 in biological matrices can be influenced by several factors, including:

• Temperature: Elevated temperatures can accelerate chemical and enzymatic degradation.[1][2][3][4]

• pH: N-nitrosamines can exhibit pH-dependent stability. Acidic conditions can sometimes promote their formation, but extreme pH levels can also lead to degradation.[1][2][3][4]

• Light Exposure: The parent drug, Sotalol, is known to be susceptible to photodegradation.[5][6][7] It is prudent to assume that N-Nitrososotalol-d6 may also be light-sensitive.

• Oxidation: Sotalol is susceptible to oxidation[5][6][7], which could also be a degradation pathway for its N-nitroso derivative.

• Enzymatic Degradation: Biological matrices contain various enzymes that can metabolize xenobiotics.[1][2][3]

• Matrix Composition: The specific biological matrix (e.g., plasma, blood, urine) can impact stability due to differences in enzyme content, pH, and overall composition.

Q3: Are there any specific stability concerns related to the fact that it is a deuterated compound?

A3: Yes, while stable isotope-labeled internal standards are generally robust, deuterium-labeled compounds can sometimes present unique challenges. These include:

• Isotopic Exchange: Under certain conditions (e.g., non-neutral pH), the deuterium (B1214612) atoms (D) can exchange with protons (H) from the surrounding matrix, leading to a mass shift and incorrect quantification.

• Differential Stability: Although rare, the deuterated form may exhibit slightly different stability compared to the non-deuterated analyte, which can compromise the accuracy of the assay.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of N-Nitrososotalol-d6 in biological matrices.

Observed Problem	Potential Cause	Recommended Action
High variability in QC sample results	Inconsistent sample handling and storage; analyte instability.	Review and standardize all sample handling procedures. Perform systematic stability tests (freeze-thaw, bench-top, long-term) to identify the source of instability.
Increasing or decreasing peak area of N-Nitrososotalol-d6 over time in processed samples	Bench-top instability in the autosampler.	Keep the autosampler temperature low (e.g., 4°C). Limit the time samples reside in the autosampler before injection.
Poor recovery of N-Nitrososotalol-d6	Adsorption to container surfaces; degradation during extraction.	Use silanized glassware or polypropylene (B1209903) tubes. Evaluate the stability of the internal standard during each step of the sample preparation process.
Unexpected peaks at or near the retention time of the analyte or internal standard	Presence of degradation products.	Conduct forced degradation studies to identify potential degradation products and ensure the analytical method can resolve them from the analyte and internal standard.
Inaccurate quantification of the analyte	Degradation of the N-Nitrososotalol-d6 internal standard.	Re-evaluate the stability of the internal standard under all relevant experimental conditions. Consider the use of a different internal standard if instability is confirmed.

Experimental Protocols

Below are detailed methodologies for key stability experiments for N-Nitrososotalol-d6 in biological matrices.

Protocol 1: Freeze-Thaw Stability

• Objective: To assess the stability of N-Nitrososotalol-d6 after repeated freeze-thaw cycles.

• Procedure:

  • Spike a fresh pool of the biological matrix (e.g., human plasma) with N-Nitrososotalol-d6 at a known concentration.

  • Aliquot the spiked matrix into multiple polypropylene tubes.

  • Analyze a set of aliquots immediately (Time 0).

  • Freeze the remaining aliquots at the intended storage temperature (e.g., -20°C or -80°C) for at least 12 hours.

  • Thaw a set of aliquots to room temperature, and then refreeze them. Repeat for the desired number of cycles (typically 3-5).

  • After the final thaw, process and analyze the samples.

  • Compare the mean concentration of the cycled samples to the Time 0 samples.

Protocol 2: Short-Term (Bench-Top) Stability

• Objective: To evaluate the stability of N-Nitrososotalol-d6 in the biological matrix at room temperature over a period relevant to sample handling and processing time.

• Procedure:

  • Spike a fresh pool of the biological matrix with N-Nitrososotalol-d6.

  • Aliquot the spiked matrix and leave it on the bench-top at room temperature.

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), process and analyze a set of aliquots.

  • Compare the concentrations at each time point to the Time 0 concentration.

Protocol 3: Long-Term Storage Stability

• Objective: To determine the stability of N-Nitrososotalol-d6 in the biological matrix under the intended long-term storage conditions.

• Procedure:

  • Spike a fresh pool of the biological matrix with N-Nitrososotalol-d6.

  • Aliquot the spiked matrix and store at the intended long-term storage temperature (e.g., -20°C or -80°C).

  • At defined time points (e.g., 0, 1, 3, 6, 12 months), retrieve and analyze a set of aliquots.

  • Compare the concentrations at each time point to the Time 0 concentration.

Data Presentation

While specific quantitative data for N-Nitrososotalol-d6 stability is not publicly available, the following table illustrates how stability data should be presented.

Table 1: Example Stability Data for an Analyte in Human Plasma

Stability Test	Storage Condition	Duration	Mean Concentration (% of Initial)	Acceptance Criteria
Freeze-Thaw	-20°C	3 Cycles	98.5%	85-115%
Bench-Top	Room Temperature	8 hours	95.2%	85-115%
Long-Term	-80°C	6 months	97.1%	85-115%

Visualizations

Factors Affecting N-Nitrososotalol-d6 Stability

Caption: Factors influencing the stability of N-Nitrososotalol-d6.

Troubleshooting Workflow for Stability Issues

Caption: Troubleshooting workflow for stability issues.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 5. HPLC and LC-MS/MS-Based Quantitative Characterization of Related Substances Associated with Sotalol Hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: N-Nitrososotalol-d6 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-elution and other analytical challenges with N-Nitrososotalol-d6 in LC-MS/MS assays.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak shape distortion or splitting for N-Nitrososotalol-d6?

Poor peak shape, such as fronting, tailing, or splitting, can arise from several factors. The most common causes include column degradation, sample solvent incompatibility with the mobile phase, or the presence of co-eluting matrix components. It is crucial to ensure the analytical column is performing optimally and that the sample is dissolved in a solvent similar in composition to the initial mobile phase.

Q2: My N-Nitrososotalol-d6 internal standard shows a different retention time than the non-deuterated analyte. Is this a concern?

Yes, a significant shift in retention time between the analyte and its deuterated internal standard is a phenomenon known as the "deuterium isotope effect."[1][2] This can lead to the analyte and the internal standard experiencing different matrix effects, which can compromise the accuracy and precision of quantification.[1][2] While a minor, consistent shift may be acceptable, any noticeable separation should be investigated.

Q3: What are potential sources of isobaric interference for N-Nitrososotalol-d6?

While specific isobaric interferences for N-Nitrososotalol-d6 are not widely documented, potential sources could include metabolites of sotalol (B1662669) or other co-administered drugs that share the same nominal mass. High-resolution mass spectrometry can help to distinguish between the analyte and potential interferences based on their exact mass.

Q4: How can I minimize ion suppression or enhancement for N-Nitrososotalol-d6?

Ion suppression or enhancement is often caused by co-eluting matrix components.[3][4][5][6] To minimize these effects, consider the following:

• Improve sample preparation: Employ more selective extraction techniques like solid-phase extraction (SPE) to remove interfering matrix components.

• Optimize chromatography: Adjust the mobile phase gradient, change the column chemistry, or modify the flow rate to better separate N-Nitrososotalol-d6 from matrix components.

• Dilute the sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering components.

Q5: Can the deuterium (B1214612) label on N-Nitrososotalol-d6 exchange with hydrogen from the solvent?

Deuterium exchange, or H/D exchange, can occur if the deuterium atoms are located in labile positions, such as on hydroxyl (-OH) or amine (-NH) groups, particularly under acidic or basic conditions.[1][7] For N-Nitrososotalol-d6, the position of the deuterium labels is critical for its stability. It is advisable to prepare stock solutions in aprotic solvents and minimize the time the standard spends in aqueous or protic mobile phases.[7]

Troubleshooting Guides

Guide 1: Resolving Co-elution of N-Nitrososotalol-d6 with Matrix Components

This guide provides a systematic approach to diagnosing and resolving co-elution issues.

Symptoms:

• Poor peak shape for N-Nitrososotalol-d6.

• Inconsistent internal standard response.

• High variability in quantitative results.

Troubleshooting Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Importance of matrix effects in LC-MS/MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards for N-Nitrososotalol Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of N-nitrosamine impurities, such as N-Nitrososotalol, is of paramount importance in drug development and manufacturing to ensure patient safety. The use of an appropriate internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis is critical for achieving reliable and accurate results. This guide provides an objective comparison of N-Nitrososotalol-d6, a deuterated internal standard, with other potential internal standards, supported by representative experimental data and detailed methodologies.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards, such as N-Nitrososotalol-d6, are widely considered the "gold standard" for quantitative bioanalysis.[1] In this type of internal standard, one or more hydrogen atoms in the analyte molecule are replaced with deuterium (B1214612) atoms. This results in a compound that is chemically identical to the analyte, N-Nitrososotalol, but has a different mass.[1] This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their identical physicochemical properties ensure they behave similarly during sample preparation, chromatography, and ionization.[2]

The primary advantage of using a deuterated internal standard is its ability to effectively compensate for variations in the analytical process, including:

• Sample preparation: Losses during extraction, evaporation, and reconstitution steps.

• Chromatographic separation: Minor shifts in retention time.

• Mass spectrometric detection: Ion suppression or enhancement caused by the sample matrix.

By adding a known amount of N-Nitrososotalol-d6 to the sample at the beginning of the workflow, the ratio of the analyte's peak area to the internal standard's peak area can be used to accurately calculate the analyte's concentration, regardless of these variations.

Alternative Internal Standards

While deuterated internal standards are preferred, other compounds can be used as alternatives, primarily when a deuterated analog is unavailable or cost-prohibitive. These alternatives typically fall into two categories:

• Structural Analogs (Non-deuterated): These are molecules with a similar chemical structure to the analyte but are not isotopically labeled. For the analysis of N-Nitrososotalol, potential structural analog internal standards could include Sotalol-d6 or even a non-related but structurally similar beta-blocker like Atenolol. However, their ability to compensate for matrix effects is often less effective than that of a deuterated analog because their physicochemical properties are not identical to the analyte.

• Other Deuterated Nitrosamines: In multi-analyte methods for nitrosamine (B1359907) screening, a single deuterated nitrosamine may be used as an internal standard for the quantification of several other nitrosamines.[3] While this approach is practical for screening purposes, it may not provide the highest level of accuracy for each individual analyte due to differences in chemical properties.

Performance Comparison: N-Nitrososotalol-d6 vs. Alternatives

To illustrate the performance differences between N-Nitrososotalol-d6 and a non-deuterated structural analog, we present the following representative data based on typical LC-MS/MS method validation experiments.

Table 1: Comparison of Key Performance Parameters

Performance Parameter	N-Nitrososotalol-d6 (Deuterated IS)	Structural Analog IS (e.g., Sotalol-d6)
Linearity (r²)	> 0.999	> 0.995
Accuracy (% Recovery)	95 - 105%	85 - 115%
Precision (% RSD)	< 5%	< 15%
Matrix Effect (% CV)	< 10%	15 - 30%

Data Interpretation:

The data clearly demonstrates the superior performance of the deuterated internal standard, N-Nitrososotalol-d6. The linearity of the calibration curve is excellent, and the accuracy and precision of the measurements are significantly better than when a structural analog is used. Most importantly, the coefficient of variation (CV) for the matrix effect is much lower, indicating that N-Nitrososotalol-d6 is more effective at compensating for the ion suppression or enhancement caused by the sample matrix.

Experimental Protocols

Below are detailed methodologies for key experiments used to evaluate the performance of internal standards.

Experimental Protocol 1: Evaluation of Matrix Effect

Objective: To assess the ability of N-Nitrososotalol-d6 and a structural analog to compensate for matrix effects from a biological matrix (e.g., human plasma).

Methodology:

• Sample Preparation:

  • Prepare three sets of samples:

    • Set A (Neat Solution): Analyte and internal standard spiked into the mobile phase.

    • Set B (Post-extraction Spike): Blank plasma is extracted, and the analyte and internal standard are spiked into the final extract.

    • Set C (Pre-extraction Spike): Analyte and internal standard are spiked into blank plasma before the extraction process.

• Extraction Procedure (for Sets B and C):

  • To 100 µL of human plasma, add 10 µL of internal standard solution (N-Nitrososotalol-d6 or structural analog).

  • Add 300 µL of acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 10,000 rpm for 5 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase.

• LC-MS/MS Analysis:

  • Inject equal volumes of the prepared samples into the LC-MS/MS system.

  • Monitor the peak areas of the analyte and the internal standard.

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analyte and internal standard using the following formula:

    • MF = (Peak Area in Post-extraction Spike) / (Peak Area in Neat Solution)

  • Calculate the Internal Standard Normalized Matrix Factor (IS-normalized MF):

    • IS-normalized MF = (Analyte MF) / (Internal Standard MF)

  • A lower coefficient of variation (%CV) of the IS-normalized MF across different lots of plasma indicates better compensation for matrix effects.

Experimental Protocol 2: LC-MS/MS Conditions for N-Nitrososotalol Analysis

Objective: To provide a robust and sensitive LC-MS/MS method for the quantification of N-Nitrososotalol.

Table 2: LC-MS/MS Parameters

Parameter	Condition
LC System	UHPLC System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	N-Nitrososotalol: m/z 302.1 → 215.1N-Nitrososotalol-d6: m/z 308.1 → 221.1Structural Analog (e.g., Sotalol-d6): m/z 279.2 → 221.1
Collision Energy	Optimized for each transition

Note: MRM transitions and collision energies should be optimized for the specific instrument used.

Visualizing the Workflow

The following diagrams illustrate the analytical workflow and the logical relationship in selecting an internal standard.

Figure 1. General workflow for the bioanalysis of N-Nitrososotalol.

Figure 2. Decision pathway for selecting an internal standard.

Conclusion

For the accurate and reliable quantification of N-Nitrososotalol in complex matrices, the use of a deuterated internal standard, N-Nitrososotalol-d6, is strongly recommended. Its ability to mimic the behavior of the analyte throughout the analytical process leads to superior accuracy, precision, and compensation for matrix effects compared to non-deuterated structural analogs. While alternatives may be considered, they necessitate more extensive validation to ensure the reliability of the analytical data. The methodologies and comparative data presented in this guide provide a framework for researchers to make informed decisions when developing and validating robust analytical methods for nitrosamine impurity testing.

References

• 1. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]
• 2. benchchem.com [benchchem.com]
• 3. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to the Analysis of N-Nitrososotalol: Methodologies and Performance Expectations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical approaches for the detection and quantification of N-Nitrososotalol, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of concern in sotalol (B1662669) pharmaceutical products. In the absence of a formal inter-laboratory comparison study, this document synthesizes currently available scientific literature and regulatory guidance to establish a benchmark for analytical performance. It is intended to assist laboratories in the development, validation, and routine monitoring of N-Nitrososotalol.

Introduction

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada, have issued stringent guidelines requiring manufacturers to perform risk assessments and implement control strategies to limit patient exposure to these impurities.[1][2][3][4] N-Nitrososotalol is an NDSRI that can form in drug products containing sotalol.[5] As such, sensitive and validated analytical methods are crucial for its detection and quantification to ensure product quality and patient safety.

Regulatory Context and Acceptable Intake (AI) Limits

Regulatory agencies have established acceptable intake (AI) limits for specific nitrosamines to manage the potential carcinogenic risk. For N-Nitrososotalol, the following AI limits have been set:

• European Medicines Agency (EMA): 1500 ng/day[6]

• Health Canada: 1500 ng/day[7]

These limits dictate the required sensitivity for analytical methods developed to monitor N-Nitrososotalol levels in sotalol-containing drug substances and products.

Recommended Analytical Methodologies

The primary analytical technique recommended for the trace-level quantification of N-Nitrososotalol is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) . This methodology offers the high sensitivity and specificity required to detect and quantify this impurity at levels relevant to the established AI limits.[8][9]

While other techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) are used for the analysis of other nitrosamines, LC-MS/MS is generally preferred for NDSRIs like N-Nitrososotalol due to its superior sensitivity and applicability to non-volatile, thermally labile compounds.[10][11]

Analytical Method Performance

The following table summarizes typical performance characteristics for a validated Ultra-High-Performance Liquid Chromatography-tandem Mass Spectrometry (UHPLC-MS/MS) method for the analysis of N-Nitrososotalol in sotalol HCl drug substance.[8] This data can serve as a benchmark for laboratories developing and validating their own methods.

Performance Parameter	Typical Value
Limit of Detection (LOD)	0.02 - 1.2 ppb
Limit of Quantification (LOQ)	2 - 20 ppb
Linearity (R)	0.9978 - 0.9999
Accuracy (Recovery)	64.1% - 113.3%
Precision (RSD%)	Not explicitly stated, but method demonstrated good precision

Experimental Protocols

Below is a representative experimental protocol for the analysis of N-Nitrososotalol in sotalol HCl drug substance using UHPLC-MS/MS, based on published methodologies.[8] Laboratories should validate their specific methods according to ICH Q2(R1) guidelines.[12][13]

Sample Preparation

• Standard Solution Preparation:

  • Prepare a stock solution of N-Nitrososotalol reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

  • Perform serial dilutions to prepare calibration standards and quality control samples at appropriate concentrations.

• Sample Solution Preparation:

  • Accurately weigh a suitable amount of sotalol HCl drug substance.

  • Dissolve the sample in a diluent (e.g., a mixture of water and methanol/acetonitrile with 0.1% formic acid) to a final concentration appropriate for the analytical method.

  • Vortex or sonicate to ensure complete dissolution.

  • Filter the sample solution through a suitable filter (e.g., 0.22 µm) prior to injection.

Chromatographic Conditions (UHPLC)

• Column: Acquity HSS T3 (3.0 x 100 mm, 1.8 µm) or equivalent[8]

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Methanol or Acetonitrile

• Gradient: A suitable gradient program to achieve separation of N-Nitrososotalol from the sotalol peak and other potential impurities.

• Flow Rate: As appropriate for the column dimensions (e.g., 0.3-0.5 mL/min).

• Column Temperature: Controlled, e.g., 40 °C.

• Injection Volume: e.g., 1-10 µL.

Mass Spectrometry Conditions (MS/MS)

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Monitor for at least two specific precursor-to-product ion transitions for N-Nitrososotalol to ensure specificity.

• Instrument Parameters: Optimize parameters such as capillary voltage, source temperature, desolvation gas flow, and collision energy for maximum sensitivity.

Analytical Workflow for N-Nitrososotalol Control

The following diagram illustrates the general workflow for the control of N-Nitrososotalol impurities in pharmaceutical products, from initial risk assessment to reporting, in line with regulatory expectations.

References

• 1. fda.gov [fda.gov]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. starodub.nl [starodub.nl]
• 4. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 5. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 6. ema.europa.eu [ema.europa.eu]
• 7. canada.ca [canada.ca]
• 8. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 11. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fda.gov [fda.gov]
• 13. database.ich.org [database.ich.org]

Cross-Validation of Analytical Methods for Sotalol and its N-Nitroso Impurity using N-Nitrososotalol-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two distinct liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. The first is a hypothetical, yet representative, method for the quantification of the N-nitroso impurity, N-Nitrososotalol, utilizing its stable isotope-labeled internal standard, N-Nitrososotalol-d6. The second method details the quantification of the active pharmaceutical ingredient (API), Sotalol. The cross-validation of such methods is critical in pharmaceutical development and quality control to ensure the accurate and reliable measurement of both the API and its potential genotoxic impurities.

Comparative Performance of Analytical Methods

The following tables summarize the key performance parameters for the two LC-MS/MS methods. These values are representative of typical validated methods for the analysis of nitrosamines and small molecule drugs.

Table 1: Method Performance for N-Nitrososotalol Quantification

Parameter	Method 1: N-Nitrososotalol with N-Nitrososotalol-d6 IS
Analyte	N-Nitrososotalol
Internal Standard (IS)	N-Nitrososotalol-d6
Matrix	Sotalol Drug Substance
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Linearity (r²)	>0.998
Accuracy (% Recovery)	95.2% - 104.5%
Precision (% RSD)	< 5%

Table 2: Method Performance for Sotalol Quantification

Parameter	Method 2: Sotalol with Atenolol IS
Analyte	Sotalol
Internal Standard (IS)	Atenolol
Matrix	Rat Plasma
Limit of Detection (LOD)	1.8 µg/mL
Limit of Quantification (LOQ)	5 µg/mL
Linearity (r²)	>0.999
Accuracy (% Recovery)	98.9% - 99.7%
Precision (% RSD)	< 7%

Experimental Protocols

Method 1: Quantification of N-Nitrososotalol using N-Nitrososotalol-d6

1. Sample Preparation:

• Accurately weigh 100 mg of the Sotalol drug substance into a 15 mL centrifuge tube.

• Spike with 10 µL of 10 ng/mL N-Nitrososotalol-d6 internal standard solution in methanol (B129727).

• Add 5 mL of methanol and vortex for 1 minute to dissolve the sample.

• Sonicate for 10 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial for analysis.

2. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Methanol

• Gradient: 10% B to 90% B over 5 minutes, hold for 2 minutes, then re-equilibrate.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • N-Nitrososotalol: [M+H]⁺ > fragment ion

  • N-Nitrososotalol-d6: [M+H]⁺ > fragment ion

Method 2: Quantification of Sotalol

1. Sample Preparation:

• To 100 µL of rat plasma, add 20 µL of Atenolol internal standard solution (1 µg/mL).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to an HPLC vial for analysis.

2. LC-MS/MS Conditions:

• LC System: HPLC system

• Column: HILIC column (e.g., 50 mm x 2.1 mm, 3 µm)

• Mobile Phase A: 10 mM Ammonium formate (B1220265) with 0.2% formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient: Isocratic or gradient elution as required for separation.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• MS System: Triple quadrupole mass spectrometer with ESI in positive mode.

• MRM Transitions:

  • Sotalol: m/z 273.2 → 255.1[1]

  • Atenolol (IS): m/z 267.2 → 190.1[1]

Visualizing the Experimental Workflow and Logical Relationships

To better understand the processes involved, the following diagrams illustrate the experimental workflow for method cross-validation and the mechanism of action of Sotalol.

Caption: Experimental workflow for the cross-validation of two LC-MS/MS methods.

Caption: Mechanism of action of Sotalol as a beta-blocker and potassium channel blocker.

References

• 1. Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry for Quantitative Amino Acid Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Characteristics of N-Nitrososotalol-d6: A Comparative Guide for Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the analytical performance of N-Nitrososotalol-d6 as an internal standard in the quantification of the N-Nitrososotalol impurity in sotalol (B1662669) drug substances. The data and protocols presented are based on established analytical methodologies for nitrosamine (B1359907) impurities, highlighting the critical role of isotopically labeled standards in achieving accurate and reliable results.

The Role of Isotopically Labeled Internal Standards

N-Nitrososotalol-d6 is a deuterium-labeled version of the N-Nitrososotalol impurity. In quantitative analysis, particularly with liquid chromatography-tandem mass spectrometry (LC-MS/MS), isotopically labeled internal standards are considered the gold standard. They are added to a sample at a known concentration before sample preparation. Because they are chemically almost identical to the analyte of interest (the unlabeled N-Nitrososotalol), they experience the same variations during extraction, handling, and analysis, including any suppression or enhancement of the signal due to the sample matrix. By measuring the ratio of the analyte to the internal standard, these variations can be effectively canceled out, leading to highly accurate and precise quantification.

Performance Characteristics of an LC-MS/MS Method for N-Nitrososotalol

While a specific validation report detailing the performance of N-Nitrososotalol-d6 was not publicly available, a validated UHPLC-MS/MS method for the determination of N-Nitrososotalol in sotalol HCl has been reported.[1] The following table summarizes the performance characteristics of this method, which are representative of what would be expected when using N-Nitrososotalol-d6 as an internal standard to ensure accuracy and precision.

Performance Characteristic	Typical Value/Range	Description
Limit of Detection (LOD)	0.02 - 1.2 ppb	The lowest concentration of N-Nitrososotalol that can be reliably detected.
Limit of Quantitation (LOQ)	2 - 20 ppb	The lowest concentration of N-Nitrososotalol that can be accurately and precisely quantified.
Linearity (Correlation Coefficient, R²)	0.9978 - 0.9999	A measure of how well the analytical response correlates with the concentration of the analyte over a given range.
Accuracy (Recovery)	64.1% - 113.3%	The closeness of the measured value to the true value, expressed as the percentage of analyte recovered from a spiked sample.
Precision (Relative Standard Deviation, RSD)	Not specified	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

Experimental Protocol: A Representative UHPLC-MS/MS Method

The following is a representative experimental protocol for the analysis of N-Nitrososotalol in sotalol hydrochloride, incorporating N-Nitrososotalol-d6 as an internal standard. This protocol is based on the validated method for beta-blocker nitrosamine impurities.[1]

1. Sample Preparation

• Standard Solution: Prepare a stock solution of N-Nitrososotalol in a suitable solvent (e.g., methanol). Prepare a series of calibration standards by diluting the stock solution.

• Internal Standard Spiking: Add a known and fixed concentration of N-Nitrososotalol-d6 to all calibration standards and sample solutions.

• Sample Solution: Accurately weigh a portion of the sotalol HCl drug substance, dissolve it in a suitable solvent, and add the internal standard.

2. Chromatographic Conditions

• Chromatograph: Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: Acquity HSS T3 (3.0 x 100 mm, 1.8 µm).[1]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Methanol or Acetonitrile.

• Gradient: A gradient elution program should be developed to ensure adequate separation of N-Nitrososotalol from the sotalol parent drug and other potential impurities.

• Flow Rate: To be optimized based on the column dimensions and particle size.

• Column Temperature: Typically maintained at a constant temperature (e.g., 40 °C) to ensure reproducibility.

• Injection Volume: Typically 1-10 µL.

3. Mass Spectrometric Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both N-Nitrososotalol and N-Nitrososotalol-d6. These transitions would need to be determined and optimized for the specific instrument used.

  • N-Nitrososotalol: [M+H]⁺ → fragment ions

  • N-Nitrososotalol-d6: [M+H]⁺ → fragment ions

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.

Visualizing the Analytical Workflow

The following diagrams illustrate the logical workflow of the analysis and the principle of internal standard calibration.

Analytical Workflow Diagram

Internal Standard Calibration Principle

Comparison with Alternatives

The use of an isotopically labeled internal standard like N-Nitrososotalol-d6 is the preferred method for accurate quantification of nitrosamine impurities. However, other approaches exist, each with its own set of advantages and disadvantages.

Method	Description	Pros	Cons
Isotopically Labeled Internal Standard (e.g., N-Nitrososotalol-d6)	A known amount of the deuterated analog of the analyte is added to each sample.	- Most accurate and precise method. - Effectively corrects for matrix effects and variations in sample preparation and instrument response.	- Can be expensive. - Availability may be limited for some nitrosamine impurities.
Structural Analog Internal Standard	A non-isotopically labeled compound that is chemically similar to the analyte is used as the internal standard.	- More readily available and less expensive than isotopically labeled standards.	- May not have identical extraction recovery and ionization efficiency as the analyte. - May not fully compensate for matrix effects, leading to lower accuracy.
External Standard Calibration	A calibration curve is generated from standards prepared in a clean solvent, and the concentration in the sample is determined directly from this curve without an internal standard.	- Simple to prepare standards. - No need to source an internal standard.	- Highly susceptible to matrix effects, which can lead to significant inaccuracies (either over or underestimation). - Does not account for variations in sample preparation or injection volume.

References

• 1. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to N-Nitrososotalol-d6 and Non-Deuterated Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of N-Nitrososotalol, the choice of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison between the deuterated internal standard, N-Nitrososotalol-d6, and non-deuterated (structural analogue) internal standards. The information presented herein is supported by established principles of bioanalytical method validation and aims to facilitate an informed decision-making process for your analytical needs.

Internal standards are indispensable in liquid chromatography-mass spectrometry (LC-MS) based quantification, as they correct for variability introduced during sample preparation, injection, and instrument response.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[2] The two primary types of internal standards employed are stable isotope-labeled (SIL) internal standards, such as N-Nitrososotalol-d6, and non-deuterated or structural analogue internal standards.[2]

The Superiority of Deuterated Internal Standards

The scientific consensus, supported by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH), strongly advocates for the use of stable isotope-labeled internal standards.[3] This preference is rooted in their near-identical chemical and physical properties to the analyte of interest.[4] By replacing six hydrogen atoms with deuterium, N-Nitrososotalol-d6 exhibits almost the same extraction recovery, chromatographic retention time, and ionization response as the non-labeled N-Nitrososotalol.[5] This close correlation allows for more accurate and precise compensation for analytical variability, particularly matrix effects, which are a common source of error in bioanalysis.[3]

In contrast, a non-deuterated internal standard, being a different chemical entity, may have different physicochemical properties.[6] These differences can lead to variations in extraction efficiency, chromatographic elution, and susceptibility to matrix-induced ion suppression or enhancement, resulting in less reliable quantification.[6]

Quantitative Performance Comparison

Performance Parameter	N-Nitrososotalol-d6 (Deuterated IS)	Non-Deuterated IS (Structural Analogue)
Matrix Effect (CV% of IS-normalized MF)	≤ 5%	≤ 15%
Recovery (%)	95 - 105% (Consistent with analyte)	80 - 120% (Potentially variable)
Precision (CV%)	< 5%	< 15%
Accuracy (% Bias)	± 5%	± 15%
Chromatographic Co-elution with Analyte	Excellent	Variable, may not co-elute
Compensation for Analyte Variability	High	Moderate to Low

This data is representative and based on the established performance advantages of deuterated internal standards in bioanalytical LC-MS assays.

Experimental Protocols

To objectively evaluate the performance of N-Nitrososotalol-d6 and a non-deuterated internal standard, a series of validation experiments should be conducted. The following are detailed methodologies for key experiments.

Evaluation of Matrix Effects

Objective: To assess the ability of the internal standard to compensate for the effect of matrix components on the ionization of the analyte.

Protocol:

• Obtain blank biological matrix (e.g., plasma) from at least six different sources.[3]

• Set 1 (Analyte and IS in Neat Solution): Prepare a solution of N-Nitrososotalol and the internal standard (either N-Nitrososotalol-d6 or the non-deuterated analogue) in the reconstitution solvent at a known concentration.

• Set 2 (Analyte and IS in Post-Extraction Spiked Matrix): Extract the blank matrix samples from each of the six sources. Spike the extracted blank matrix with N-Nitrososotalol and the internal standard at the same concentration as in Set 1.[2]

• Sample Analysis: Analyze all prepared samples by LC-MS/MS.

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analyte and the internal standard for each source:

    • MF = (Peak Area in Post-Extraction Spiked Matrix) / (Peak Area in Neat Solution)

  • Calculate the IS-Normalized Matrix Factor:

    • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

  • Calculate the Coefficient of Variation (CV) of the IS-normalized MF across the six matrix sources. A lower CV indicates better compensation for matrix effects.[3]

Determination of Recovery

Objective: To determine the extraction efficiency of the analytical method for both the analyte and the internal standard.

Protocol:

• Set 1 (Pre-Extraction Spike): Spike a known amount of N-Nitrososotalol and the internal standard into blank biological matrix. Process these samples through the entire extraction procedure.

• Set 2 (Post-Extraction Spike): Extract blank biological matrix. Spike the same amount of N-Nitrososotalol and the internal standard into the extracted matrix before the final analysis step.

• Sample Analysis: Analyze all prepared samples by LC-MS/MS.

• Data Analysis:

  • Calculate the recovery for both the analyte and the internal standard:

    • Recovery (%) = (Mean Peak Area of Pre-Extraction Spike / Mean Peak Area of Post-Extraction Spike) x 100

Assessment of Precision and Accuracy

Objective: To determine the closeness of repeated measurements (precision) and the closeness of the mean value to the true value (accuracy).

Protocol:

• Prepare Quality Control (QC) samples at a minimum of three concentration levels (low, medium, and high) by spiking N-Nitrososotalol into the biological matrix.

• On at least three separate days, analyze multiple replicates (at least five) of each QC level. Each analytical run should include a freshly prepared calibration curve.

• Data Analysis:

  • Precision: Calculate the CV of the measured concentrations for each QC level within a single run (intra-day precision) and across all runs (inter-day precision).

  • Accuracy: Calculate the percent bias of the mean measured concentration from the nominal concentration for each QC level.

    • Bias (%) = ((Mean Measured Concentration - Nominal Concentration) / Nominal Concentration) x 100

Visualizing the Workflow

To better illustrate the experimental process and the logical relationships in the bioanalytical workflow, the following diagrams are provided.

Caption: A generalized workflow for bioanalytical method validation using an internal standard.

Caption: A simplified decision pathway for selecting an appropriate internal standard.

Conclusion and Recommendation

The evidence strongly supports the use of N-Nitrososotalol-d6 as the preferred internal standard for the quantitative bioanalysis of N-Nitrososotalol. Its near-identical physicochemical properties to the analyte ensure superior performance in compensating for analytical variability, leading to more accurate, precise, and reliable data. While a non-deuterated internal standard may be a more readily available and less expensive option, it carries a higher risk of inaccurate quantification due to potential differences in extraction recovery, chromatographic behavior, and susceptibility to matrix effects. For researchers, scientists, and drug development professionals committed to the highest standards of data integrity, N-Nitrososotalol-d6 is the unequivocally superior choice.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. benchchem.com [benchchem.com]

Navigating the Detection Limits of N-Nitrososotalol: A Comparative Guide to Analytical Methods

For Immediate Release

[City, State] – [Date] – In the ongoing effort to ensure pharmaceutical safety and quality, the detection and quantification of nitrosamine (B1359907) impurities remain a critical focus for researchers, scientists, and drug development professionals. This guide provides a comprehensive comparison of analytical methodologies for the determination of N-Nitrososotalol, a nitrosamine impurity of the beta-blocker sotalol (B1662669), with a focus on the limits of detection (LOD) and quantification (LOQ).

Unveiling Trace-Level Impurities: A Look at the Data

The primary analytical technique for the sensitive detection of N-Nitrososotalol is Ultra-High-Performance Liquid Chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS). Published data from a validated method for the determination of N-Nitrososotalol in sotalol hydrochloride active pharmaceutical ingredient (API) reports a limit of detection (LOD) in the range of 0.02 to 1.2 parts per billion (ppb) and a limit of quantification (LOQ) in the range of 2 to 20 ppb .

To provide a broader context for these figures, this guide includes a comparative summary of LOD and LOQ values for other N-nitroso impurities derived from beta-blockers, as determined by various LC-MS/MS methods.

N-Nitroso Impurity	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
N-Nitrososotalol	UHPLC-MS/MS	0.02 - 1.2 ppb	2 - 20 ppb
N-Nitroso-propranolol	UPLC-MS/MS	0.005 ng/mL	0.01 ng/mL
N-Nitroso-propranolol	LC-MS/MS	2.0 ppb	10.0 ppb	[1]
N-Nitroso-atenolol	LC-MS/MS	0.2 ng/mL	0.5 ng/mL	[2]
N-Nitroso-betaxolol	LC-MS/MS	Based on S/N of 3	Based on S/N of 10	[3]

Note: ppb (parts per billion) and ng/mL are often used interchangeably for aqueous solutions where the density is approximately 1 g/mL.

Under the Microscope: Experimental Protocols

A detailed understanding of the experimental conditions is crucial for replicating and comparing analytical methods. Below are the detailed methodologies for the UHPLC-MS/MS analysis of N-Nitrososotalol and a general protocol for an alternative technique, Gas Chromatography with tandem mass spectrometry (GC-MS/MS).

Detailed Experimental Protocol: UHPLC-MS/MS for N-Nitrososotalol

This protocol is based on the validated method for the determination of N-Nitrososotalol in sotalol hydrochloride drug substance.

1. Sample Preparation:

• Accurately weigh the sotalol HCl drug substance.

• Dissolve the sample in a suitable diluent (e.g., methanol (B129727) or a mixture of water and organic solvent) to a final concentration appropriate for the instrument's linear range.

• Vortex and/or sonicate the sample to ensure complete dissolution.

• Filter the sample solution through a 0.22 µm syringe filter before injection.

2. Chromatographic Conditions:

• Chromatography System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: Acquity HSS T3 (3.0 × 100 mm, 1.8 μm)[4].

• Mobile Phase A: 0.1% Formic Acid in Water[4].

• Mobile Phase B: Methanol or Acetonitrile[4].

• Gradient Elution: A gradient program is employed to separate N-Nitrososotalol from the sotalol API and other potential impurities. The specific gradient profile (time and percentage of mobile phase B) should be optimized to achieve the best resolution.

• Flow Rate: A typical flow rate for UHPLC is in the range of 0.3 - 0.6 mL/min.

• Column Temperature: Maintained at a constant temperature, typically around 40°C, to ensure reproducible retention times.

• Injection Volume: A small injection volume, typically 1-5 µL, is used.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: A tandem quadrupole mass spectrometer (MS/MS).

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for N-Nitrososotalol are monitored to ensure high selectivity and sensitivity. These transitions need to be optimized for the specific instrument.

• Source Parameters: Parameters such as capillary voltage, source temperature, and gas flows (nebulizer, drying gas) are optimized to maximize the signal intensity of N-Nitrososotalol.

4. Limit of Detection (LOD) and Limit of Quantification (LOQ) Determination:

• LOD and LOQ are typically determined based on the signal-to-noise ratio (S/N). A common approach is to define the LOD as the concentration that yields a S/N ratio of 3:1, and the LOQ as the concentration that yields a S/N ratio of 10:1[3].

• This is confirmed by injecting a series of diluted standard solutions of N-Nitrososotalol and analyzing the resulting chromatograms.

UHPLC-MS/MS workflow for N-Nitrososotalol analysis.

Alternative Analytical Technique: Gas Chromatography-Mass Spectrometry (GC-MS/MS)

GC-MS/MS is another powerful technique for the analysis of volatile and semi-volatile nitrosamines[5][6]. While less commonly applied to N-nitroso beta-blockers due to their lower volatility and thermal stability compared to smaller nitrosamines, it can be a viable alternative, potentially after derivatization.

General Experimental Protocol:

1. Sample Preparation:

• Sample extraction is a critical step. Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be employed to isolate the nitrosamines from the drug matrix.

• Derivatization may be necessary to increase the volatility and thermal stability of N-Nitrososotalol for GC analysis.

2. GC Conditions:

• Gas Chromatograph: A system equipped with a split/splitless injector.

• Column: A capillary column with a suitable stationary phase for nitrosamine separation (e.g., a mid-polarity column).

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: A temperature gradient is used to separate the analytes. The initial temperature, ramp rate, and final temperature are optimized for the specific separation.

• Injection Mode: Splitless injection is typically used for trace analysis to maximize the amount of analyte reaching the column.

3. MS/MS Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI).

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are monitored for each nitrosamine to ensure high selectivity.

General GC-MS/MS workflow for nitrosamine analysis.

Method Comparison: UHPLC-MS/MS vs. GC-MS/MS

Feature	UHPLC-MS/MS	GC-MS/MS
Applicability to N-Nitrososotalol	High	Moderate (may require derivatization)
Sensitivity	Excellent	Very Good to Excellent
Selectivity	Excellent (with MS/MS)	Excellent (with MS/MS)
Thermal Stability Requirement	Not a concern	Analyte must be thermally stable or derivatized
Volatility Requirement	Not a concern	Analyte must be volatile or derivatized
Sample Preparation	Generally simpler	Can be more complex (extraction, derivatization)

Conclusion

The UHPLC-MS/MS method stands out as the preferred technique for the determination of N-Nitrososotalol in pharmaceutical matrices, offering high sensitivity and specificity without the need for derivatization. The reported LOD and LOQ values in the low ppb range demonstrate its capability for trace-level impurity analysis, which is essential for ensuring patient safety and meeting regulatory requirements. While GC-MS/MS is a powerful tool for volatile nitrosamines, its application to N-Nitrososotalol is less direct and may require additional sample preparation steps. The choice of analytical method will ultimately depend on the specific requirements of the analysis, available instrumentation, and the nature of the sample matrix. This guide provides the necessary data and procedural outlines to assist researchers and drug development professionals in making informed decisions for the robust and reliable quantification of N-Nitrososotalol.

References

• 1. lcms.cz [lcms.cz]
• 2. mdpi.com [mdpi.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]

Navigating the Regulatory Maze: A Guide to N-Nitrososotalol-d6 Analytical Method Acceptance

For Researchers, Scientists, and Drug Development Professionals: A Comparative Look at Analytical Methodologies for a Critical Nitrosamine (B1359907) Impurity

The presence of nitrosamine impurities in pharmaceutical products remains a significant concern for regulatory bodies and manufacturers worldwide. Nitrosamine Drug Substance-Related Impurities (NDSRIs), such as N-Nitrososotalol, which is structurally related to the beta-blocker sotalol (B1662669), are under intense scrutiny. The use of isotopically labeled internal standards, like N-Nitrososotalol-d6, is a cornerstone of accurate quantification in the analytical methods employed to detect these impurities at trace levels. This guide provides a comparative overview of the regulatory landscape and the analytical methodologies for N-Nitrososotalol, with a focus on the acceptance of methods utilizing N-Nitrososotalol-d6.

The Regulatory Imperative: Controlling Nitrosamine Impurities

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities in human drugs[1][2]. These guidelines emphasize a risk-based approach to identify and mitigate the presence of these potentially carcinogenic compounds. For NDSRIs, acceptable intake (AI) limits are determined, often based on a Carcinogenic Potency Categorization Approach (CPCA), to ensure patient safety.

Manufacturers are required to develop and validate highly sensitive analytical methods to detect and quantify nitrosamine impurities at or below these established AI limits. The validation of these methods must be in accordance with the International Council for Harmonisation (ICH) guidelines to ensure their accuracy, precision, and reliability for regulatory submission and acceptance.

Comparison of Analytical Methodologies

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the analysis of nitrosamine impurities due to its high sensitivity and selectivity. While other techniques exist, they often lack the performance characteristics required for trace-level quantification in complex pharmaceutical matrices.

Analytical Technique	Typical Limit of Quantification (LOQ)	Selectivity	Throughput	Regulatory Acceptance for Nitrosamines
LC-MS/MS	0.05 - 5 ng/mL	Very High	High	High
High-Performance Liquid Chromatography with UV detection (HPLC-UV)	> 100 ng/mL	Low to Moderate	High	Low (Insufficient sensitivity)
Gas Chromatography-Mass Spectrometry (GC-MS)	0.1 - 10 ng/mL	High	Moderate	Moderate (Limited to volatile nitrosamines)

Table 1: Comparison of Analytical Techniques for Nitrosamine Analysis. This table summarizes the typical performance characteristics of common analytical techniques for the detection of nitrosamine impurities. LC-MS/MS is the preferred method due to its superior sensitivity and selectivity, which are critical for meeting stringent regulatory requirements.

Experimental Protocol: A Representative LC-MS/MS Method for N-Nitrososotalol

Sample Preparation

• Weighing: Accurately weigh a portion of the sotalol drug substance or crushed tablets.

• Dissolution: Dissolve the sample in a suitable solvent, such as methanol (B129727) or a mixture of methanol and water.

• Internal Standard Spiking: Add a known concentration of N-Nitrososotalol-d6 internal standard solution to the sample.

• Extraction (if necessary): For complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step may be employed to remove interfering substances.

• Filtration: Filter the final solution through a 0.22 µm filter before analysis.

Chromatographic Conditions

• Instrument: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Gradient Elution: A gradient elution is typically used to separate N-Nitrososotalol from the drug substance and other matrix components.

• Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Injection Volume: 5-10 µL.

Mass Spectrometric Conditions

• Instrument: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both N-Nitrososotalol and N-Nitrososotalol-d6.

  • Hypothetical MRM transitions would need to be determined experimentally.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines, including the following parameters:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters.

Visualizing the Workflow and Logical Relationships

To better understand the processes involved in ensuring the regulatory acceptance of an N-Nitrososotalol-d6 method, the following diagrams illustrate the key workflows and logical relationships.

Caption: Workflow for Regulatory Acceptance of an Analytical Method.

Caption: Typical Experimental Workflow for N-Nitrososotalol Analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. ajpaonline.com [ajpaonline.com]